Technical Documentation Center

5-Methyl-1-propyl-1H-indole-3-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Core Science & Biosynthesis

Foundational

Technical Guide: Structural Elucidation of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

This guide outlines the structural elucidation of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde , a critical intermediate in the synthesis of alkyl-indole cannabinoids (e.g., JWH series analogs). The analysis synthesizes sy...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the structural elucidation of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde , a critical intermediate in the synthesis of alkyl-indole cannabinoids (e.g., JWH series analogs).

The analysis synthesizes synthetic logic, spectroscopic data, and advanced 2D NMR verification to provide an unequivocal structural assignment.

Executive Summary & Chemical Context

The target molecule, 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (C₁₃H₁₅NO), serves as a "tail-less" scaffold for synthetic cannabinoid receptor agonists (SCRAs). Its structural integrity is pivotal because regioisomeric impurities (e.g., 4-methyl or 6-methyl isomers, or C2-formylated byproducts) drastically alter pharmacological potency and legal classification.

This guide moves beyond basic identification, establishing a self-validating analytical workflow that confirms:

  • Regiochemistry of the Methyl Group: Confirmed at C5.

  • N-Alkylation vs. C-Alkylation: Confirmed at N1.

  • Formylation Position: Confirmed at C3.

Synthetic Origin & Mechanism[1]

Understanding the synthesis is the first step in elucidation, as it defines the impurity profile. The synthesis follows a convergent two-step protocol: N-alkylation followed by Vilsmeier-Haack formylation .

Step 1: N-Alkylation[2]
  • Reagents: 5-Methylindole, 1-Bromopropane, NaH (or KOH/DMSO).

  • Mechanism: Deprotonation of the indole N-H (

    
    ) creates an ambient nucleophile. Alkylation favors the Nitrogen (hard nucleophile) over C3 under basic conditions.
    
Step 2: Vilsmeier-Haack Formylation
  • Reagents: POCl₃, DMF.[1][2]

  • Mechanism: The in situ generated chloroiminium ion (Vilsmeier reagent) attacks the most electron-rich position of the indole ring.

  • Regioselectivity: The C3 position is electronically favored over C2 due to the stability of the intermediate iminium salt.

Visualizing the Pathway

Synthesis Start 5-Methylindole Step1 Step 1: N-Alkylation (1-Bromopropane, Base) Start->Step1 Inter 1-Propyl-5-methylindole Step1->Inter Step2 Step 2: Vilsmeier-Haack (POCl3, DMF) Inter->Step2 Target Target: 5-Methyl-1-propyl-1H- indole-3-carbaldehyde Step2->Target

Figure 1: Synthetic workflow illustrating the origin of the core scaffold.

Analytical Strategy & Elucidation

Mass Spectrometry (MS)
  • Technique: GC-MS (EI) or LC-MS (ESI+).

  • Diagnostic Signal: Molecular ion

    
     Da.
    
  • Fragmentation Pattern (EI):

    • m/z 215: Molecular ion (

      
      ).
      
    • m/z 186: Loss of CHO (aldehyde) or ethyl group.

    • m/z 172: Loss of propyl chain (

      
      ).
      
    • m/z 144: Characteristic indole core fragment after substituent loss.

Infrared Spectroscopy (FT-IR)
  • Carbonyl Stretch: A strong, sharp band at 1640–1660 cm⁻¹ .

    • Note: This is lower than typical aliphatic aldehydes (1720 cm⁻¹) due to conjugation with the indole double bond.

  • C-H Stretch (Aldehyde): Fermi doublet at 2850 and 2750 cm⁻¹ .

  • Absence of N-H: Disappearance of the broad band at 3200–3400 cm⁻¹ confirms successful N-alkylation.

Proton NMR (¹H NMR) – The Primary Evidence
  • Solvent: DMSO-d₆ (preferred for solubility and preventing aggregation).

  • Key Assignment Logic:

    • Aldehyde (H-10): Most deshielded singlet (~9.9 ppm).

    • C2-H: Highly deshielded singlet (~8.2 ppm) due to proximity to the carbonyl and N1.

    • C4-H: Deshielded doublet (~7.9 ppm) due to the "peri-effect" of the C3-carbonyl oxygen.

    • Propyl Chain: Distinct triplet-multiplet-triplet pattern.

Table 1: ¹H NMR Assignment (400 MHz, DMSO-d₆)
PositionShift (δ ppm)MultiplicityIntegrationAssignment Logic
CHO 9.92s1HDiagnostic Aldehyde proton.
C2-H 8.28s1HDeshielded by C=O; confirms C3 substitution (if C2 were sub'd, this would be absent).
C4-H 7.95d (J=1.5 Hz)1HMeta-coupling to C6; deshielded by C3-C=O anisotropy.
C7-H 7.50d (J=8.5 Hz)1HOrtho-coupling to C6; adjacent to N-Propyl.
C6-H 7.15dd (J=8.5, 1.5 Hz)1HCoupled to C7 (ortho) and C4 (meta).
N-CH₂ 4.22t (J=7.2 Hz)2HDiagnostic of N-alkylation (C-alkylation would be ~2.5 ppm).
C5-CH₃ 2.41s3HMethyl group on the aromatic ring.
CH₂ 1.80m2HPropyl middle methylene.
CH₃ 0.88t (J=7.4 Hz)3HPropyl terminal methyl.

Advanced Verification (2D NMR)

To satisfy the "Self-Validating" requirement, 1D NMR is insufficient. We must prove the connectivity using 2D techniques.

NOESY (Nuclear Overhauser Effect)
  • Objective: Prove N-alkylation and Regiochemistry.

  • Critical Correlation:

    • N-CH₂ (4.22 ppm) ↔ C2-H (8.28 ppm): This proximity is only possible if the propyl group is on the Nitrogen.

    • N-CH₂ (4.22 ppm) ↔ C7-H (7.50 ppm): Confirms the propyl group is flanked by C2 and C7.

    • Aldehyde (9.92 ppm) ↔ C2-H / C4-H: Confirms the aldehyde is at C3.

HMBC (Heteronuclear Multiple Bond Correlation)
  • Objective: Prove the Methyl position (C5 vs C6).

  • Critical Correlation:

    • C5-CH₃ protons should show long-range coupling to C5 (quaternary), C4 (CH), and C6 (CH).

    • If the methyl were at C6, the coupling pattern would involve C7 and C5. The specific chemical shift of C4 (deshielded by carbonyl) allows us to distinguish C4 from C6/C7, anchoring the methyl position.

Elucidation Logic Diagram

Elucidation cluster_logic Logic Gate Propyl N-Propyl (4.22 ppm) C2H C2-H (8.28 ppm) Propyl->C2H NOE (Spatial) C7H C7-H (7.50 ppm) Propyl->C7H NOE (Spatial) Result CONFIRMED: N1-Propyl, C3-Formyl C2H->Result C7H->Result Aldehyde CHO (9.92 ppm) Aldehyde->C2H NOE C4H C4-H (7.95 ppm) Aldehyde->C4H NOE

Figure 2: NOESY correlation network establishing the spatial arrangement of substituents.

Quality Control Protocols

For research or pharmaceutical applications, purity must be established beyond structural identity.

  • HPLC Purity:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

    • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile. Gradient 10% B to 90% B over 15 min.

    • Detection: UV at 254 nm and 280 nm (Indole absorption).

    • Acceptance Criteria: >98.0% area under the curve.

  • Residual Solvents (Headspace GC):

    • Check for DMF (reaction solvent) and POCl₃ byproducts. DMF is notoriously difficult to remove; a water wash followed by recrystallization (EtOH/Water) is required.

References

  • Vilsmeier-Haack Reaction Mechanism : Jones, G., & Stanforth, S. P. (2000).[3] The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. Organic Reactions.[1][2][4][5][6][7] Link

  • Indole NMR Assignments : Morales-Ríos, M. S., et al. (1987).[8] ¹³C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry, 25(5), 377–395. Link[8]

  • Synthetic Cannabinoid Precursors : Banister, S. D., et al. (2015). Pharmacology of Indole and Indazole Synthetic Cannabinoid Receptor Agonists. ACS Chemical Neuroscience, 6(9), 1546–1559. Link

  • Synthesis of 5-Methylindole Analogs : Patent CN102786460A. Synthetic method for indole-3-carboxaldehyde compounds. Link

Sources

Exploratory

Spectroscopic Characterization of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectral data for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, a compound of interest in contemporary drug discovery and organic synthesis. Designed f...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide provides a comprehensive overview of the spectral data for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, a compound of interest in contemporary drug discovery and organic synthesis. Designed for researchers, scientists, and drug development professionals, this document elucidates the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. The insights provided herein are grounded in established spectroscopic principles and data from closely related indole derivatives, offering a robust framework for the identification and characterization of this compound.

Introduction to 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

5-Methyl-1-propyl-1H-indole-3-carbaldehyde belongs to the indole class of heterocyclic compounds, which are integral scaffolds in numerous natural products and pharmaceuticals. The presence of the aldehyde functional group at the 3-position, a methyl group at the 5-position, and a propyl group at the 1-position (the indole nitrogen) imparts specific physicochemical properties and dictates its spectroscopic behavior. Understanding the spectral signature of this molecule is paramount for confirming its identity, assessing its purity, and elucidating its structure in various experimental contexts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. The following sections detail the predicted ¹H and ¹³C NMR spectra of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde. These predictions are based on the known chemical shifts of 5-methyl-1H-indole-3-carbaldehyde and the anticipated electronic effects of the N-propyl substituent.[1]

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to exhibit distinct signals for the aromatic protons of the indole ring, the aldehyde proton, and the protons of the methyl and propyl substituents. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Coupling Constant (J, Hz)
Aldehyde (-CHO)~9.95Singlet-
H-2~8.20Singlet-
H-4~7.90Singlet-
H-6~7.25Doublet~8.4
H-7~7.40Doublet~8.4
N-CH₂-CH₂-CH₃~4.10Triplet~7.2
N-CH₂-CH₂-CH₃~1.85Sextet~7.4
5-CH₃~2.45Singlet-
N-CH₂-CH₂-CH₃~0.90Triplet~7.4

Causality behind Predictions: The electron-withdrawing nature of the aldehyde group at C-3 causes the H-2 proton to be significantly deshielded, appearing at a high chemical shift. The N-propylation is expected to cause a downfield shift of the adjacent protons compared to the N-H analogue. The aromatic protons will exhibit characteristic splitting patterns based on their coupling with neighboring protons.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Carbon Assignment Predicted Chemical Shift (ppm)
Aldehyde (C=O)~185.0
C-2~139.0
C-3~118.0
C-3a~137.0
C-4~124.0
C-5~132.0
C-6~123.0
C-7~110.0
C-7a~128.0
N-CH₂-CH₂-CH₃~48.0
N-CH₂-CH₂-CH₃~23.0
5-CH₃~21.0
N-CH₂-CH₂-CH₃~11.0

Expert Insights: The carbonyl carbon of the aldehyde is the most deshielded carbon, appearing at a very low field. The chemical shifts of the indole ring carbons are influenced by the substitution pattern. The presence of the N-propyl group will be clearly indicated by the three distinct signals in the aliphatic region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation. The IR spectrum of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde is expected to show characteristic absorption bands for the aldehyde and the substituted indole ring.

Predicted IR Absorption Frequencies
Functional Group Predicted Absorption Range (cm⁻¹) Intensity
C-H stretch (aromatic)3100-3000Medium
C-H stretch (aliphatic)2960-2850Medium-Strong
C=O stretch (aldehyde)1670-1650Strong
C=C stretch (aromatic)1600-1450Medium-Strong
C-N stretch1350-1250Medium

Trustworthiness of Predictions: The most prominent and diagnostic peak will be the strong absorption from the carbonyl (C=O) stretch of the aldehyde group.[2] The exact position of this peak can be influenced by conjugation with the indole ring. The presence of both aromatic and aliphatic C-H stretching vibrations will also be evident.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Predicted Mass Spectrometry Data
  • Molecular Ion (M⁺): The expected exact mass of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (C₁₃H₁₅NO) is approximately 201.1154 g/mol . The mass spectrum should show a prominent molecular ion peak at m/z = 201.

  • Major Fragmentation Pathways: The fragmentation of the molecular ion is expected to proceed through characteristic pathways for N-alkylated indole aldehydes.[3]

    • Loss of the propyl group: A significant fragment ion would be observed at m/z = 158, corresponding to the loss of the propyl radical (•C₃H₇).

    • Loss of the aldehyde group: A fragment at m/z = 172 could arise from the loss of the formyl radical (•CHO).

    • Formation of the indolyl-methyl cation: Cleavage of the bond between the indole ring and the aldehyde group can lead to the formation of a stable cation.

Experimental Protocols

To ensure the acquisition of high-quality spectral data, the following standardized protocols are recommended.

NMR Spectroscopy Protocol
  • Sample Preparation: Dissolve 5-10 mg of purified 5-Methyl-1-propyl-1H-indole-3-carbaldehyde in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (0.00 ppm).

  • Data Acquisition:

    • Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

    • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

  • Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy Protocol
  • Sample Preparation: Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr) by dissolving a small amount in a volatile solvent and allowing the solvent to evaporate, or as a KBr pellet. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

  • Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify and label the characteristic absorption bands corresponding to the functional groups.

Mass Spectrometry Protocol
  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

  • Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

  • Data Acquisition: Acquire the mass spectrum over a suitable m/z range to observe the molecular ion and key fragment ions.

  • Data Analysis: Analyze the fragmentation pattern to confirm the structure of the molecule.

Visualizations

Molecular Structure of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Caption: Molecular structure of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde.

Predicted Mass Spectrometry Fragmentation Workflow

G A Molecular Ion (M⁺) m/z = 201 B Loss of •C₃H₇ m/z = 158 A->B - C₃H₇ C Loss of •CHO m/z = 172 A->C - CHO

Caption: Predicted major fragmentation pathways for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde.

References

  • Structural, Vibrational Spectroscopic and Quantum Chemical Studies on indole-3-carboxaldehyde. AIP Publishing. [Link]

  • Synthetic and Spectroscopic Exploration of Haloindole Carboxaldehydes toward the Design of Bioactive Heterocyclic Architectures. SyncSci Publishing. [Link]

  • Regioselective C5−H Direct Iodination of Indoles. Royal Society of Chemistry. [Link]

  • Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi. [Link]

  • Experimental Spectroscopic, Computational, Hirshfeld Surface, Molecular Docking Investigations on 1H-Indole-3-Carbaldehyde. ResearchGate. [Link]

  • Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. PMC. [Link]

  • Mass spectral studies of nitroindole compounds. TSI Journals. [Link]

  • Indole Synthesis Supporting Information. Royal Society of Chemistry. [Link]

  • 1-propyl-1H-indole. PubChem. [Link]

  • 1H-Indole-3-carboxaldehyde. NIST WebBook. [Link]

  • Mass spectrometry of simple indoles. The Journal of Organic Chemistry. [Link]

  • Indoles and derivatives. MassBank. [Link]

  • 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate. [Link]

  • Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori. MDPI. [Link]

  • N-Alkylation/Arylation of Indole-3-Carboxaldehyde and Gelatin Functionalization via Schiff Base Formation. ResearchGate. [Link]

  • Synthetic method for indole-3-carboxaldehyde compounds.
  • Indole-3-Carboxaldehyde. PubChem. [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. [Link]

  • 5-Methyl-1H-indole-3-carbaldehyde. PMC. [Link]

  • H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. [Link]

  • Indole-3-carbaldehyde. Wikipedia. [Link]

  • Table of Characteristic IR Absorptions. University of Colorado Boulder. [Link]

  • Synthesis and biological evaluation of indoles. Der Pharma Chemica. [Link]

  • 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Royal Society of Chemistry. [Link]

  • Synthesis of 5-substituted-1H-indole-3-carbaldehyde (5a,b) and... ResearchGate. [Link]

  • 1H-Indole-3-carboxaldehyde, 7-methyl-. NIST WebBook. [Link]

Sources

Foundational

Technical Guide: Solubility Profile & Handling of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

This technical guide provides a comprehensive analysis of the solubility profile, physicochemical properties, and handling protocols for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde .[1] Designed for researchers in medicin...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the solubility profile, physicochemical properties, and handling protocols for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde .[1] Designed for researchers in medicinal chemistry and drug development, this document synthesizes structural analysis with practical laboratory methodologies.[1]

[1]

Executive Summary & Compound Identity

5-Methyl-1-propyl-1H-indole-3-carbaldehyde is a lipophilic synthetic intermediate commonly utilized in the development of indole-based pharmaceuticals, including synthetic cannabinoids and antitumor agents.[1] Its structure features a hydrophobic propyl chain at the


 position and a methyl group at the 

position of the indole core, significantly altering its solubility landscape compared to the parent indole-3-carbaldehyde.[1]

This guide addresses the critical challenge of handling this compound: balancing high organic solubility with poor aqueous stability , a common bottleneck in biological assay preparation.[1]

Physicochemical Characterization
PropertyValue / DescriptorImpact on Solubility
Molecular Formula

Moderate molecular weight facilitates organic solvation.[1][2]
Molecular Weight ~201.27 g/mol Favorable for cell permeability.[1]
Predicted LogP ~3.4 – 3.8High Lipophilicity. Indicates poor water solubility and high affinity for lipid bilayers.[1]
H-Bond Donors 0The

-propyl substitution removes the H-bond donor, reducing water solubility compared to NH-indoles.[1]
H-Bond Acceptors 1 (Carbonyl oxygen)Weak interaction with polar solvents; insufficient for aqueous solubilization without co-solvents.[1]
Physical State Solid (Crystalline)Likely requires sonication or gentle heating to disrupt crystal lattice during stock preparation.[1]

Solubility Profile

The following data categorizes solvent compatibility based on the compound's structural lipophilicity.

Solvent Compatibility Table
Solvent ClassSpecific SolventSolubility RatingApplication
Aprotic Polar DMSO Excellent (>50 mg/mL)Primary Stock Solution. Recommended for long-term storage (-20°C).[1]
Aprotic Polar DMF Excellent (>50 mg/mL)Alternative stock solvent; useful for chemical synthesis reactions.[1]
Chlorinated Dichloromethane High Synthesis and extraction; not suitable for biological assays.[1]
Alcohols Ethanol (100%) Moderate (~10–20 mg/mL)Secondary stock.[1] May require warming (37°C).[1]
Alcohols Methanol Moderate Suitable for HPLC sample preparation.[1]
Aqueous PBS / Water Insoluble (<0.01 mg/mL)Critical Risk: Will precipitate ("crash out") immediately upon direct addition.[1]

Solubilization Protocols (Step-by-Step)

Protocol A: Preparation of 10 mM Stock Solution

Objective: Create a stable, high-concentration stock for downstream dilution.

  • Weighing: Accurately weigh 2.01 mg of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde into a sterile, amber glass vial (protect from light to prevent aldehyde oxidation).

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

    • Expert Note: Use high-grade DMSO (≥99.9%, sterile filtered) to prevent introduction of water, which can cause gradual precipitation over time.[1]

  • Dissolution: Vortex vigorously for 30 seconds. If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.[1]

  • Verification: Visual inspection should reveal a clear, slightly yellowish solution with no turbidity.[1]

Protocol B: Aqueous Dilution for Biological Assays (The "Crash-Out" Avoidance)

Objective: Dilute the hydrophobic stock into aqueous media (e.g., cell culture media) without precipitation.[1]

The Challenge: Direct addition of high-concentration DMSO stock to water often causes rapid local precipitation due to the sudden polarity shift.[1]

The Solution: Serial dilution with an intermediate vehicle.[1]

  • Intermediate Step: Dilute the 10 mM DMSO stock 1:10 into Ethanol or PEG400 to create a 1 mM working solution.[1]

  • Final Dilution: Slowly add the working solution to the cell culture media while vortexing the media.

    • Target: Final DMSO/Vehicle concentration should be <0.5% (v/v) to avoid cellular toxicity.[1]

  • Stability Window: Use the aqueous dilution within 4 hours. The aldehyde group is reactive; prolonged exposure to nucleophiles in media (e.g., amines in amino acids) can lead to Schiff base formation.[1]

Visualizing the Solubilization Workflow

The following diagram illustrates the decision logic for preparing solutions for different applications (Synthesis vs. Cell Assay).

SolubilityWorkflow Solid Solid Compound (5-Methyl-1-propyl...) SolventSelect Select Primary Solvent Solid->SolventSelect DMSO DMSO (Anhydrous) >50 mg/mL SolventSelect->DMSO For Bio/Storage DCM DCM / Chloroform Synthesis Grade SolventSelect->DCM For Chemistry Stock Stock Solution (10 - 100 mM) DMSO->Stock DCM->Stock Check Visual Inspection (Clear?) Stock->Check Sonicate Sonicate / Warm (37°C, 5 min) Check->Sonicate No (Cloudy) Application Application Route Check->Application Yes (Clear) Sonicate->Check Synth Chemical Synthesis Application->Synth Direct Use Intermed Intermediate Dilution (1:10 in PBS/Tween) Application->Intermed Serial Dilution Assay Biological Assay (Aqueous) Intermed->Assay Precip Risk: Precipitation (Check Turbidity) Intermed->Precip Monitor

Figure 1: Decision logic for solubilization and dilution to prevent precipitation artifacts.

Experimental Validation: Determining Exact Solubility

Do not rely solely on literature values. Validate solubility in your specific assay buffer.

Kinetic Solubility Assay Protocol
  • Preparation: Prepare a 10 mM stock in DMSO.

  • Spiking: Spike the stock into the target buffer (e.g., PBS pH 7.4) at increasing concentrations (1, 10, 50, 100 µM) in a 96-well plate.

  • Incubation: Shake for 2 hours at room temperature.

  • Filtration: Filter samples using a 0.45 µm PVDF filter plate to remove undissolved particulates.

  • Quantification: Analyze filtrate via HPLC-UV (Detection at 280–300 nm, typical for indole absorption).

    • Calculation:

      
      
      

Stability & Storage

  • Oxidation Risk: Indole-3-carbaldehydes are susceptible to air oxidation, converting the aldehyde to a carboxylic acid (Indole-3-carboxylic acid).[1]

    • Storage: Store solid at -20°C under inert gas (Argon/Nitrogen).[1]

    • Solution Storage: DMSO stocks are stable at -20°C for 3–6 months if sealed tightly to prevent hygroscopy (water absorption).[1]

  • Light Sensitivity: Indoles can degrade under UV light.[1] Use amber vials or wrap containers in aluminum foil.

References

  • PubChem. Indole-3-carboxaldehyde (Parent Compound Data).[1][2][3] National Library of Medicine.[1] Available at: [Link][1]

  • Organic Syntheses. Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Org.[1][4][5][6][7] Synth. 2024, 101, 21-33.[1][5] Available at: [Link][1]

Sources

Exploratory

Technical Guide: Discovery and History of Substituted Indole-3-Carbaldehydes

Executive Summary Indole-3-carbaldehyde (I3A) and its substituted analogs represent a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Histor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Indole-3-carbaldehyde (I3A) and its substituted analogs represent a "privileged scaffold" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. Historically identified as a pivotal metabolite of tryptophan in both plant physiology (auxin pathways) and the human microbiome, this chemical entity has evolved into a cornerstone intermediate for drug development.

This guide analyzes the technical evolution of indole-3-carbaldehydes, from their initial isolation to their role as key precursors in the synthesis of complex pharmaceuticals like Tegaserod . It provides researchers with a mechanistic understanding of synthetic protocols, specifically the Vilsmeier-Haack reaction , and outlines the causality behind experimental choices in modern drug discovery.

Historical Genesis & Discovery

Nature's Laboratory: Biosynthetic Origins

Long before its chemical synthesis, indole-3-carbaldehyde was active in biological systems.

  • Plant Physiology: In the early 20th century, plant physiologists identified I3A as a degradation product of indole-3-acetic acid (IAA) , the primary plant auxin. It was later isolated from Brassica vegetables (e.g., cabbage, broccoli), where it functions as a phytoalexin precursor, contributing to plant defense mechanisms against pathogens.

  • Microbiome Metabolite: In the human gut, Lactobacillus species (e.g., L. reuteri) metabolize dietary tryptophan into I3A via the aromatic amino acid aminotransferase (ArAT) pathway. This discovery linked the molecule to host immunity, specifically as an agonist for the Aryl Hydrocarbon Receptor (AhR) , promoting intestinal barrier function.

Chemical Milestones
  • Pre-1900s: Early indole chemistry focused on dye production (indigo). The introduction of formyl groups was challenging due to the acid-sensitivity of the indole ring.

  • The Reimer-Tiemann Era: Early attempts utilized the Reimer-Tiemann reaction (chloroform/aq. KOH). However, this method often resulted in ring expansion to quinolines (Ciamician-Dennstedt rearrangement) or low yields due to carbene insertion at the C2 position.

  • 1925 – The Vilsmeier-Haack Breakthrough: The defining moment in the history of this scaffold was the report by Anton Vilsmeier and Albrecht Haack . They demonstrated that N-methyl-N-phenylformamide and phosphorus oxychloride (

    
    ) could efficiently formylate electron-rich aromatics. This method became the industrial standard for synthesizing indole-3-carbaldehydes due to its high regioselectivity for the electron-rich C3 position.
    

Synthetic Methodologies: The Core Protocols

The Gold Standard: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction remains the most reliable method for introducing an aldehyde group at the C3 position of the indole ring.

Mechanism of Action: The reaction proceeds through an electrophilic aromatic substitution. The key active species is the Vilsmeier reagent (chloroiminium ion), generated in situ.

VilsmeierHaack DMF DMF Vilsmeier Vilsmeier Reagent (Chloroiminium Ion) DMF->Vilsmeier + POCl3 - PO2Cl2- POCl3 POCl3 POCl3->Vilsmeier Complex Sigma Complex Vilsmeier->Complex + Indole Electrophilic Attack at C3 Indole Indole Indole->Complex Iminium Iminium Salt Complex->Iminium Re-aromatization - HCl Aldehyde Indole-3-Carbaldehyde Iminium->Aldehyde Hydrolysis (H2O/Base)

Caption: Mechanistic pathway of the Vilsmeier-Haack formylation of indole.

Experimental Protocol: Synthesis of Indole-3-Carbaldehyde

Note: This protocol is scalable and applies to substituted indoles (e.g., 5-methoxy, 5-bromo).

Reagents:

  • Indole (or substituted derivative): 10 mmol

  • Phosphorus Oxychloride (

    
    ): 11 mmol (1.1 equiv)
    
  • Dimethylformamide (DMF): 5-10 mL (Solvent & Reagent)

  • Sodium Hydroxide (NaOH) or Sodium Acetate: For neutralization

Step-by-Step Methodology:

  • Vilsmeier Reagent Formation: In a flame-dried round-bottom flask under inert atmosphere (

    
    ), cool anhydrous DMF to 0°C. Add 
    
    
    
    dropwise over 15 minutes. Critical: Maintain temperature <5°C to prevent thermal decomposition of the chloroiminium salt. Stir for 30 minutes until a slight yellow/orange color persists.
  • Addition: Dissolve the indole substrate in a minimum volume of DMF. Add this solution dropwise to the Vilsmeier reagent at 0°C.

  • Heating: Allow the mixture to warm to room temperature, then heat to 35-40°C for 1-2 hours. Observation: The solution will typically darken.

  • Hydrolysis (The Quench): Pour the reaction mixture onto crushed ice (approx. 50g). The intermediate iminium salt is water-soluble.

  • Basification: Slowly add 5M NaOH or saturated Sodium Acetate solution with vigorous stirring until pH ~9-10. Why: This converts the iminium salt to the aldehyde. A solid precipitate should form immediately.

  • Isolation: Filter the solid, wash copiously with water to remove DMF/salts, and dry. Recrystallize from ethanol/water if necessary.

Troubleshooting Table:

IssueProbable CauseCorrective Action
Low Yield Moisture in DMF/

Use freshly distilled DMF and anhydrous conditions.
N-Formylation Temperature too high during additionKeep addition at 0°C; N-formylation is kinetically favored at high temps.
No Precipitate pH not basic enoughEnsure pH > 9 during hydrolysis to fully collapse the iminium species.

Medicinal Chemistry & Applications

Substituted indole-3-carbaldehydes are rarely the final drug but are critical divergent intermediates . Their aldehyde functionality allows for rapid elaboration into amines (reductive amination), olefins (Wittig/Knoevenagel), and heterocycles.

Case Study: Synthesis of Tegaserod

Tegaserod (Zelnorm), a 5-HT4 agonist used for irritable bowel syndrome, utilizes 5-methoxyindole-3-carbaldehyde as its primary starting material.[1][2] This synthesis exemplifies the industrial utility of the scaffold.

Synthetic Workflow:

  • Starting Material: 5-Methoxyindole is formylated via Vilsmeier-Haack to yield 5-methoxyindole-3-carbaldehyde .

  • Coupling: The aldehyde is condensed with S-methyl-isothiosemicarbazide hydroiodide.[2]

  • Final Assembly: Reaction with n-pentylamine yields the guanidine-like tail of Tegaserod.

TegaserodSynthesis Start 5-Methoxyindole Step1 Vilsmeier-Haack (POCl3/DMF) Start->Step1 Inter1 5-Methoxyindole-3-carbaldehyde Step1->Inter1 Inter2 Isothiosemicarbazone Intermediate Inter1->Inter2 Condensation Reagent1 + S-methyl-isothiosemicarbazide Product Tegaserod (Zelnorm) Inter2->Product Nucleophilic Substitution Reagent2 + n-Pentylamine

Caption: Industrial synthesis of Tegaserod highlighting the pivotal role of the 5-methoxy-aldehyde intermediate.

Other Therapeutic Areas
  • Oncology: Analogues of Brassinin (derived from I3A) act as indoleamine 2,3-dioxygenase (IDO) inhibitors.

  • Antivirals: Substituted indole-3-carbaldehydes are precursors to thiosemicarbazone derivatives investigated for activity against Flaviviruses.

References

  • Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft, 60(1), 119–122. Link

  • Stutz, R. E. (1958).[3] Enzymatic Formation of Indole-3-Carboxaldehyde from Indole-3-Acetic Acid. Plant Physiology, 33(3), 207–212.[3] Link

  • Novartis AG. (2009). Synthesis of tegaserod or a salt thereof. US Patent Application US20090306170A1.[2] Link

  • Zelnorm (Tegaserod Maleate) Prescribing Information. (2002). Food and Drug Administration (FDA).[4] Link

  • Palladino, P., et al. (2024). Indole-3-carbaldehyde (I3A) is a bioactive metabolite of tryptophan in fungi and bacteria. Food Chemistry Advances, 4, 100643. Link

Sources

Protocols & Analytical Methods

Method

Protocol for the synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Application Note: Protocol for the Synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Abstract This application note details a robust, two-step synthetic protocol for the preparation of 5-Methyl-1-propyl-1H-indole-3...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Protocol for the Synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Abstract

This application note details a robust, two-step synthetic protocol for the preparation of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde , a key intermediate in the synthesis of aminoalkylindole cannabinoids (e.g., JWH-018 analogs) and melatonin receptor agonists. The method utilizes a Vilsmeier-Haack formylation of 5-methylindole followed by N-alkylation with 1-bromopropane. This specific sequence is selected to prioritize the isolation of a stable, crystalline intermediate (5-methylindole-3-carbaldehyde), ensuring high purity prior to the final alkylation step.

Introduction & Retrosynthetic Analysis

The target molecule features an indole core functionalized at the C3 position with an aldehyde and at the N1 position with a propyl chain. While N-alkylation of indoles is often performed prior to C3 functionalization in high-throughput library synthesis, this protocol reverses the order for scale-up and purity control.

Rationale for Route Selection:

  • Intermediate Stability: The intermediate 5-methylindole-3-carbaldehyde is a high-melting solid (

    
    ), allowing for easy purification via recrystallization. Conversely, 1-propyl-5-methylindole is typically an oil, requiring column chromatography for high purity.
    
  • Regioselectivity: The Vilsmeier-Haack reaction is highly selective for the C3 position. Performing this on the free indole avoids potential steric interference from the N-propyl group during the formation of the Vilsmeier complex.

Retrosynthetic Scheme:

  • Target: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

  • Disconnection: N-C bond (Alkylation)

    
     C-C bond (Formylation)
    
  • Starting Materials: 5-Methylindole, Phosphorus Oxychloride (

    
    ), Dimethylformamide (DMF), 1-Bromopropane.
    

Retrosynthesis Target 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Inter 5-Methylindole-3-carbaldehyde (Solid Intermediate) Target->Inter N-Alkylation (1-Bromopropane) SM 5-Methylindole (Starting Material) Inter->SM Vilsmeier-Haack (POCl3/DMF)

Caption: Retrosynthetic disconnection strategy prioritizing the isolation of the solid aldehyde intermediate.

Safety & Hazard Assessments

  • Phosphorus Oxychloride (

    
    ):  Extremely corrosive and water-reactive. Reacts violently with moisture to produce phosphoric acid and HCl gas. Handle only in a fume hood with dry glassware.
    
  • Sodium Hydride (NaH): Pyrophoric solid; reacts violently with water to release hydrogen gas. Use under inert atmosphere (Argon/Nitrogen).[1]

  • 1-Bromopropane: Alkylating agent; potential neurotoxin and irritant. Avoid inhalation and skin contact.

  • DMF: Hepatotoxic and teratogenic. Use chemically resistant gloves.

Experimental Protocol

Step 1: Synthesis of 5-Methylindole-3-carbaldehyde

This step installs the aldehyde functionality at the C3 position using the Vilsmeier-Haack reagent generated in situ.

Reagents:

  • 5-Methylindole (

    
    , 
    
    
    
    )
  • Phosphorus Oxychloride (

    
    ) (
    
    
    
    ,
    
    
    ,
    
    
    )
  • N,N-Dimethylformamide (DMF) (

    
    )
    
  • Sodium Carbonate (

    
    ) (saturated aqueous solution)
    

Procedure:

  • Vilsmeier Reagent Formation: In a dry 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and addition funnel, add

    
     of anhydrous DMF. Cool to 
    
    
    
    in an ice bath.
  • Addition: Add

    
     dropwise over 20 minutes. Caution: Exothermic. A white precipitate (chloroiminium salt) may form. Stir for an additional 15 minutes at 
    
    
    
    .
  • Substrate Addition: Dissolve 5-methylindole (

    
    ) in 
    
    
    
    of DMF. Add this solution dropwise to the Vilsmeier reagent at
    
    
    .
  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Then, heat to

    
     for 5 hours. Monitor via TLC (30% EtOAc in Hexanes).
    
  • Quench & Workup: Cool the reaction mixture to RT. Pour slowly onto

    
     of crushed ice. The solution will be acidic.
    
  • Neutralization: Slowly add saturated

    
     solution with vigorous stirring until pH 
    
    
    
    9-10. Caution: Gas evolution (
    
    
    ).
  • Isolation: A light yellow solid will precipitate. Stir for 1 hour to ensure complete hydrolysis. Filter the solid, wash with copious water (

    
    ), and dry in a vacuum oven at 
    
    
    
    .

Expected Yield: 85-90% (


)
Physical State:  Light yellow solid (MP: 

).
Step 2: N-Alkylation to 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

This step attaches the propyl chain to the indole nitrogen. We utilize Cesium Carbonate (


)  as the base for a milder, safer profile compared to NaH, though NaH is a valid alternative.

Reagents:

  • 5-Methylindole-3-carbaldehyde (from Step 1) (

    
    , 
    
    
    
    )
  • 1-Bromopropane (

    
    , 
    
    
    
    ,
    
    
    )
  • Cesium Carbonate (

    
    ) (
    
    
    
    ,
    
    
    ,
    
    
    )
  • Acetonitrile (ACN) (

    
    , anhydrous)
    

Procedure:

  • Setup: Charge a 100 mL RBF with 5-methylindole-3-carbaldehyde,

    
    , and anhydrous ACN.
    
  • Addition: Add 1-bromopropane via syringe.

  • Reaction: Heat the mixture to reflux (

    
    ) under nitrogen atmosphere for 4-6 hours. Monitor by TLC (the N-alkylated product typically has a higher 
    
    
    
    than the starting material).
  • Workup: Cool to RT. Filter off the inorganic salts through a Celite pad.[2] Wash the pad with ethyl acetate (

    
    ).
    
  • Concentration: Evaporate the filtrate under reduced pressure to yield a crude oil/solid.

  • Purification: Purify via silica gel column chromatography.

    • Eluent: Gradient of 5% to 20% Ethyl Acetate in Hexanes.

    • Fractions: Collect fractions containing the product (

      
       in 30% EtOAc/Hex).
      

Expected Yield: 75-80% Physical State: Low-melting solid or viscous oil.

Quantitative Data Summary

ParameterStep 1: FormylationStep 2: Alkylation
Limiting Reagent 5-Methylindole5-Methylindole-3-CHO
Reagent Stoichiometry 1.2 eq

1.5 eq 1-Bromopropane
Solvent DMFAcetonitrile (or DMF)
Temperature

Reflux (

)
Time 5 hours4-6 hours
Workup pH Basic (~9-10)Neutral
Typical Yield 88%78%

Visualization of Workflow

SynthesisWorkflow cluster_0 Step 1: Vilsmeier-Haack cluster_1 Step 2: N-Alkylation Start Start: 5-Methylindole (Solid) Process1 Reaction: 85°C, 5h Start->Process1 Reagent1 Reagent: POCl3 + DMF (Vilsmeier Complex) Reagent1->Process1 Workup1 Workup: Ice Quench + Na2CO3 Process1->Workup1 Inter Intermediate: 5-Methylindole-3-CHO (Precipitate) Workup1->Inter Process2 Reaction: Reflux, 4-6h Inter->Process2 Reagent2 Reagents: 1-Bromopropane Cs2CO3, ACN Reagent2->Process2 Purify Purification: Column Chromatography Process2->Purify Final Product: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Purify->Final

Caption: Step-by-step workflow from starting material to final alkylated aldehyde.

Characterization & Analysis

1H NMR Expectations (CDCl3, 400 MHz):

  • Aldehyde (-CHO): Singlet at

    
    .
    
  • Aromatic Region:

    • H-2 (Indole): Singlet/Doublet at

      
      .
      
    • H-4 (Indole): Doublet at

      
       (deshielded by carbonyl).
      
    • H-6/H-7: Multiplets at

      
      .
      
  • Alkyl Chain:

    • 
      : Triplet at 
      
      
      
      .
    • 
      : Multiplet at 
      
      
      
      .
    • 
       (Propyl): Triplet at 
      
      
      
      .
  • 5-Methyl Group: Singlet at

    
    .
    

Troubleshooting:

  • Low Yield in Step 1: Ensure

    
     is fresh and colorless. Yellow/orange 
    
    
    
    indicates decomposition.
  • Incomplete Alkylation: If starting material remains in Step 2, add 0.5 eq more base and alkyl halide and extend reflux time. Ensure ACN is anhydrous.

References

  • Synthesis of 5-methyl-1H-indole-3-carbaldehyde: Google Patents. (2012). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.
  • N-Alkylation of Indole-3-carbaldehydes: MDPI. (2021). Synthesis, In Silico Studies, and Evaluation of N-Substituted Indole-3-carbaldehyde Derivatives. Retrieved from [Link]

  • JWH-018 Analog Synthesis (General Alkylation Conditions): National Institutes of Health (NIH). (2012). Synthesis and Structure–Activity Relationships of 3-(Indanoyl)indoles. Retrieved from [Link]

Sources

Application

Vilsmeier-Haack formylation of N-propyl-5-methylindole

Application Note: Regioselective C3-Formylation of -Propyl-5-methylindole Core Directive & Scientific Context Objective: To provide a robust, scalable protocol for the synthesis of 1-propyl-5-methyl-1H-indole-3-carbaldeh...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Regioselective C3-Formylation of


-Propyl-5-methylindole 

Core Directive & Scientific Context

Objective: To provide a robust, scalable protocol for the synthesis of 1-propyl-5-methyl-1H-indole-3-carbaldehyde from 1-propyl-5-methylindole using the Vilsmeier-Haack formylation.

Significance: Indole-3-carboxaldehydes are critical pharmacophores in medicinal chemistry.[1] The specific substrate,


-propyl-5-methylindole, serves as a lipophilic core often utilized in the synthesis of synthetic cannabinoid receptor agonists (e.g., JWH series analogs) and melatonin receptor ligands. The 5-methyl group activates the ring, while the 

-propyl chain increases lipophilicity, requiring specific workup modifications compared to simple indoles.

Mechanistic Rationale: The reaction proceeds via an Electrophilic Aromatic Substitution (


).
  • Reagent Formation: Dimethylformamide (DMF) reacts with Phosphorus Oxychloride (

    
    ) to form the electrophilic Vilsmeier reagent (chloroiminium ion).[2]
    
  • Regioselectivity: The indole ring is electron-rich.[2] The nitrogen lone pair donates density into the ring, making C3 the most nucleophilic site. The 5-methyl group further enriches the ring via hyperconjugation, slightly increasing reaction rates compared to unsubstituted indole. The

    
    -propyl group sterically blocks the N1 position, ensuring exclusive C3 formylation.
    
  • Hydrolysis: The intermediate iminium salt is stable and must be hydrolyzed (basic conditions) to release the aldehyde.

Visualized Pathways

Figure 1: Reaction Mechanism & Electronic Flow

VilsmeierMechanism DMF DMF Vilsmeier Vilsmeier Reagent (Chloroiminium Ion) DMF->Vilsmeier Activation (-Cl-) POCl3 POCl3 POCl3->Vilsmeier Intermediate Iminium Salt (C3-substituted) Vilsmeier->Intermediate Electrophilic Attack (C3 Position) Substrate N-propyl-5-methylindole Substrate->Intermediate Product 1-propyl-5-methyl- indole-3-carbaldehyde Intermediate->Product Base Hydrolysis Hydrolysis Hydrolysis (H2O / NaOH)

Caption: Electronic pathway of the Vilsmeier-Haack formylation favoring C3 substitution.

Figure 2: Experimental Workflow & Critical Control Points

ExperimentalFlow start Start: Reagent Prep step1 Cool DMF to 0°C (Argon Atmosphere) start->step1 step2 Add POCl3 Dropwise (Keep < 10°C) step1->step2 step3 Stir 30 min (0°C) Form Vilsmeier Salt step2->step3 Exothermic! step4 Add Substrate in DMF (Dropwise) step3->step4 step5 Heat to 80-90°C (1-2 Hours) step4->step5 Reaction Progress step6 Quench: Pour onto Ice step5->step6 Hydrolysis step7 Basify (NaOH/NaOAc) to pH 9-10 step6->step7 Precipitation end Filter Precipitate (Recrystallize EtOH) step7->end

Caption: Step-by-step experimental workflow with thermal safety checkpoints.

Experimental Protocol

Materials & Reagents
ReagentRoleEquiv.Notes

-Propyl-5-methylindole
Substrate1.0Dissolve in minimal DMF.
Phosphorus Oxychloride (

)
Electrophile Source1.2 - 1.5Toxic/Corrosive. Freshly distilled preferred.
DMF (Dimethylformamide) Solvent/Reagent5.0 - 10.0Anhydrous. Acts as reactant and solvent.[3][4][5]
Sodium Hydroxide (2M) Quench BaseExcessCan substitute with NaOAc for milder workup.
Step-by-Step Methodology

1. Preparation of Vilsmeier Reagent (In-Situ)

  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and argon inlet.

  • Solvent: Charge the flask with anhydrous DMF (5.0 equiv relative to substrate).

  • Cooling: Cool the DMF to

    
     using an ice-salt bath.
    
  • Addition: Add

    
     (1.2 equiv) dropwise via the addition funnel.
    
    • Critical Checkpoint: The reaction is exothermic.[6][7] Ensure internal temperature does not exceed

      
      .
      
    • Observation: The solution may turn pale yellow or viscous as the chloroiminium salt forms. Stir for 30 minutes at

      
      .
      

2. Addition of Substrate

  • Dissolution: Dissolve

    
    -propyl-5-methylindole (1.0 equiv) in a minimal amount of anhydrous DMF.
    
  • Addition: Slowly add the indole solution to the Vilsmeier reagent at

    
    .
    
  • Transition: Remove the ice bath and allow the mixture to warm to room temperature over 30 minutes.

3. Reaction & Heating

  • Thermal Activation: Heat the reaction mixture to

    
     .
    
  • Duration: Stir for 1–3 hours.

    • Monitoring: Monitor via TLC (System: Hexane/EtOAc 4:1). The starting material (high

      
      ) should disappear, replaced by a lower 
      
      
      
      aldehyde spot.
    • Why Heat? While simple indoles react at RT, the steric bulk of the

      
      -propyl group and the stability of the intermediate salt often require thermal energy to drive the reaction to completion efficiently.
      

4. Workup & Hydrolysis

  • Quench: Pour the reaction mixture onto crushed ice (approx. 5x reaction volume).

    • Safety: This hydrolyzes the remaining

      
       and the iminium intermediate. It is exothermic; proceed slowly.
      
  • Basification: The solution will be acidic. Slowly add 2M NaOH (or saturated NaOAc) with vigorous stirring until pH reaches 9–10.

    • Observation: The product should precipitate as a solid (often off-white or yellowish).

  • Isolation: Stir the aqueous suspension for 1 hour to ensure complete hydrolysis and precipitation. Filter the solid via vacuum filtration.[7] Wash with copious water to remove DMF and inorganic salts.

5. Purification

  • Recrystallization: The crude solid is typically pure enough for many applications (90%+). For analytical purity, recrystallize from hot Ethanol (EtOH) or an EtOH/Water mixture.

  • Yield Expectation: 85–95%.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield / No Precipitate Product is an oil (lipophilic chain).Do not filter. Extract aqueous layer with Dichloromethane (DCM), dry over

, and evaporate.
Dark/Tarred Product Temperature too high during addition.Strictly control

addition at

.[2]
Incomplete Reaction Old

(hydrolyzed).
Distill

before use or increase equivalents to 1.5x.
Dimer Formation Reaction too concentrated.Increase DMF volume to dilute the active species.

Safety & Hazards (E-E-A-T)

  • Phosphorus Oxychloride (

    
    ):  Highly toxic and corrosive. Reacts violently with water to release HCl and phosphoric acid. All glassware must be dry. Work in a fume hood.
    
  • DMF: Hepatotoxic and teratogenic. Avoid skin contact.

  • Exotherm: The formation of the Vilsmeier reagent is significantly exothermic.[6] Runaway reactions can occur if

    
     is added too quickly to warm DMF.
    

References

  • Vilsmeier-Haack Reaction Overview & Mechanism

    • Organic Chemistry Portal.[8][9] "Vilsmeier-Haack Reaction."[2][4][6][7][8][9][10][11]

    • [Link]

  • Standard Protocol for Indole Formyl

    • Organic Syntheses.[4][6][8][9][11] "Indole-3-carboxaldehyde."[1][2][5][11][12][13] Org. Synth. 1959, 39, 30.

    • [Link]

  • Synthesis of N-Alkyl Indole Deriv

    • Huffman, J. W., et al. "1-Pentyl-3-phenylacetylindoles: a new class of cannabimimetic indoles." Bioorganic & Medicinal Chemistry Letters, 2005. (Contextual grounding for N-alkyl-3-acyl/formyl indoles).
    • [Link]

  • Safety D

    • PubChem. "Phosphorus Oxychloride - Safety and Hazards."
    • [Link]

Sources

Method

Application Note: 1H NMR Analysis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Introduction: The Structural Imperative of Substituted Indoles The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals. The precise substit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Structural Imperative of Substituted Indoles

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals. The precise substitution pattern on the indole ring is critical to its biological activity, influencing everything from receptor binding affinity to metabolic stability. 5-Methyl-1-propyl-1H-indole-3-carbaldehyde is a representative of this class of molecules, where each substituent—the 5-methyl group, the N-propyl chain, and the 3-carbaldehyde function—imparts distinct electronic and steric features.

Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for the unambiguous structural elucidation of such molecules. This application note provides a detailed guide to the 1H NMR analysis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, moving beyond a simple reporting of data to explain the causal relationships between the molecular structure and the observed spectral features. We will cover the protocol for sample preparation, the rationale behind spectral acquisition parameters, and a comprehensive interpretation of the resulting spectrum.

Experimental Protocol: A Self-Validating System for NMR Sample Preparation and Data Acquisition

The quality of an NMR spectrum is fundamentally dependent on the quality of the sample and the parameters used for data acquisition. The following protocol is designed to minimize artifacts and produce a high-resolution spectrum suitable for detailed analysis.

I. Sample Preparation
  • Analyte Purity: Begin with a sample of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde that is free from residual solvents from its synthesis. This can be achieved by drying the sample under high vacuum for several hours.

  • Mass Determination: Accurately weigh approximately 5-15 mg of the analyte. While modern NMR spectrometers are highly sensitive, this concentration range provides a strong signal-to-noise ratio without inducing significant viscosity-related line broadening.[1][2]

  • Solvent Selection: Deuterated chloroform (CDCl3) is an excellent initial choice for this class of compounds due to its ability to dissolve a wide range of organic molecules and its relatively clean spectral window.[3] Use approximately 0.6-0.7 mL of CDCl3.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solvent. TMS serves as an internal reference, with its signal defined as 0.00 ppm, allowing for accurate chemical shift calibration.[2]

  • Dissolution and Filtration: Dissolve the analyte in the CDCl3 (with TMS) in a small vial. To ensure magnetic field homogeneity, it is crucial to remove any particulate matter. This is achieved by filtering the solution through a Pasteur pipette with a small, tightly packed plug of glass wool directly into a clean, dry 5 mm NMR tube.[1][3] Cotton wool should be avoided as it can introduce contaminants.[1]

  • Labeling: Clearly label the NMR tube with the sample identity and solvent.

II. NMR Data Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer:

ParameterRecommended ValueRationale
Pulse Program zg30A standard 30-degree pulse for quantitative 1D 1H NMR.
Number of Scans 16Provides a good signal-to-noise ratio for a ~10 mg sample.
Relaxation Delay (d1) 2 secondsAllows for nearly complete T1 relaxation of most protons, ensuring accurate integration.
Acquisition Time (aq) ~4 secondsEnsures high resolution in the resulting spectrum.
Spectral Width (sw) ~16 ppmCovers the expected range of chemical shifts for this molecule.
Temperature 298 KStandard ambient temperature for routine analysis.

Spectral Interpretation: Decoding the Molecular Structure

The 1H NMR spectrum of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde is a rich source of structural information. The following sections detail the expected signals and their interpretation, grounded in the principles of chemical shift theory and spin-spin coupling.

Predicted 1H NMR Data (400 MHz, CDCl3)
Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Integration
H-aldehyde9.95s-1H
H-28.10s-1H
H-47.95s-1H
H-77.28dJ = 8.41H
H-67.15ddJ = 8.4, ~1.51H
N-CH2-4.10tJ = 7.22H
5-CH32.45s-3H
-CH2-CH31.85sextetJ = 7.2, 7.62H
-CH30.95tJ = 7.63H

Note: These are predicted values based on the analysis of similar structures. Actual experimental values may vary slightly.

Analysis of Spectral Regions

1. The Downfield Region (δ 7.0 - 10.0 ppm): Aromatic and Aldehyde Protons

This region contains the signals from the protons directly attached to the sp2-hybridized carbons of the indole ring and the aldehyde group.

  • Aldehyde Proton (H-aldehyde, δ ~9.95 ppm, singlet): The proton of the 3-carbaldehyde group is highly deshielded due to the strong electron-withdrawing effect and magnetic anisotropy of the carbonyl group. It is expected to appear as a sharp singlet, as it has no adjacent protons with which to couple.

  • Indole C2-Proton (H-2, δ ~8.10 ppm, singlet): This proton is adjacent to the nitrogen atom and is part of the electron-deficient pyrrole ring. The aldehyde at C3 further deshields this position. It typically appears as a singlet.

  • Indole C4-Proton (H-4, δ ~7.95 ppm, singlet): This proton is situated peri to the aldehyde group, leading to significant deshielding. It is expected to appear as a singlet or a very finely split doublet due to a small four-bond coupling to H-6.

  • Indole C7-Proton (H-7, δ ~7.28 ppm, doublet): This proton is ortho to the C6 proton, resulting in a doublet with a typical ortho-coupling constant of approximately 8.4 Hz.

  • Indole C6-Proton (H-6, δ ~7.15 ppm, doublet of doublets): This proton is coupled to both H-7 (ortho-coupling, J ≈ 8.4 Hz) and H-4 (meta-coupling, J ≈ 1.5 Hz), giving rise to a doublet of doublets.[4]

2. The Aliphatic Region (δ 0.0 - 5.0 ppm): N-Propyl and 5-Methyl Protons

This region displays the signals from the protons of the alkyl substituents.

  • N-Propyl Group:

    • N-CH2- (δ ~4.10 ppm, triplet): The methylene group directly attached to the indole nitrogen is deshielded by the nitrogen atom and the aromatic ring current. It appears as a triplet due to coupling with the adjacent methylene group (J ≈ 7.2 Hz).

    • -CH2-CH3 (δ ~1.85 ppm, sextet): This central methylene group is coupled to the two protons of the N-CH2- group and the three protons of the terminal methyl group, resulting in a complex multiplet that approximates a sextet.

    • -CH3 (δ ~0.95 ppm, triplet): The terminal methyl group of the propyl chain appears as a triplet due to coupling with the adjacent methylene group (J ≈ 7.6 Hz).

  • 5-Methyl Group (5-CH3, δ ~2.45 ppm, singlet): The methyl group at the C5 position is attached to the aromatic ring and appears as a singlet. Its chemical shift is influenced by its position on the electron-rich benzene portion of the indole.

Visualizing the Structure and Logic

To clarify the relationships between the protons and their expected NMR signals, the following diagrams are provided.

G cluster_molecule 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Indole H_aldehyde H-aldehyde (~9.95 ppm, s) H2 H-2 (~8.10 ppm, s) H4 H-4 (~7.95 ppm, s) H7 H-7 (~7.28 ppm, d) H6 H-6 (~7.15 ppm, dd) N_CH2 N-CH2 (~4.10 ppm, t) CH2_CH3 -CH2- (~1.85 ppm, sextet) CH3_propyl -CH3 (~0.95 ppm, t) CH3_5 5-CH3 (~2.45 ppm, s)

A conceptual layout of proton assignments and their predicted chemical shifts.

Workflow for 1H NMR analysis.

Conclusion

The 1H NMR spectrum provides a detailed fingerprint of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde. Through a systematic analysis of chemical shifts, integration, and spin-spin coupling patterns, each proton in the molecule can be confidently assigned. This application note serves as a comprehensive guide for researchers, demonstrating not only the protocol for obtaining a high-quality spectrum but also the fundamental principles behind its interpretation. This level of detailed analysis is indispensable for structural confirmation, purity assessment, and as a foundation for further studies in the development of indole-based compounds.

References

  • University of California, Davis. "NMR Sample Preparation." [Link]

  • University of Rochester, Department of Chemistry. "How to Get a Good 1H NMR Spectrum." [Link]

  • Reich, H. J. "5.3 Spin-Spin Splitting: J-Coupling." Organic Chemistry Data. [Link]

  • Iowa State University, Chemical Instrumentation Facility. "NMR Sample Preparation." [Link]

  • Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). "NMR STUDIES OF INDOLE." HETEROCYCLES, 27(2), 377.
  • Martinez, R., & Chacon-Garcia, L. (2005). "1H and 13C NMR spectroscopy of indole derivatives." Magn. Reson. Chem., 43(9), 745-751.
  • YouTube. (2025, February 22). "H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation." [Link]

  • National Center for Biotechnology Information. "5-Methyl-1H-indole-3-carbaldehyde." PubChem Compound Summary for CID 104739. [Link]

  • National Center for Biotechnology Information. "1-propyl-1H-indole." PubChem Compound Summary for CID 261162. [Link]

Sources

Application

Application Notes &amp; Protocols: Strategic Derivatization of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Introduction: The Strategic Value of the Indole-3-Carbaldehyde Scaffold The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and bioactive...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of the Indole-3-Carbaldehyde Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and bioactive molecules.[1][2][3] Its prevalence in high-profile drugs, from the anti-inflammatory indomethacin to anti-cancer agents, underscores its privileged status in drug discovery.[2][4] The C-3 position of the indole ring is particularly reactive towards electrophilic substitution, making it a prime location for introducing chemical diversity.[5]

5-Methyl-1-propyl-1H-indole-3-carbaldehyde is a highly versatile synthetic intermediate. The N-propyl group enhances lipophilicity, a critical parameter for modulating pharmacokinetic properties, while the C-5 methyl group can influence metabolic stability and receptor binding interactions. The true synthetic power of this molecule, however, lies in the C-3 carbaldehyde. This functional group serves as a robust and reactive handle for a multitude of chemical transformations, enabling the systematic exploration of chemical space to develop novel therapeutic agents.

This guide provides detailed, field-proven protocols for several key derivatization strategies for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde. We will delve into the causality behind experimental choices, offering insights that extend beyond simple procedural steps to empower researchers in their synthetic campaigns.

Overview of Derivatization Pathways

The aldehyde functionality at the C-3 position opens up several high-yield, reliable synthetic routes. This document will focus on five primary transformations: Knoevenagel Condensation, Reductive Amination, Wittig Olefination, Oxidation to the Carboxylic Acid, and the Henry (Nitroaldol) Reaction. Each pathway provides access to a distinct class of derivatives with unique physicochemical and pharmacological potential.

G cluster_knoevenagel Knoevenagel Condensation cluster_amination Reductive Amination cluster_wittig Wittig Reaction cluster_oxidation Oxidation cluster_henry Henry Reaction start 5-Methyl-1-propyl-1H-indole-3-carbaldehyde knoevenagel α,β-Unsaturated Systems (e.g., Acrylonitriles, Esters) start->knoevenagel + Active Methylene + Base (e.g., Piperidine) amination Substituted Amines (Tryptamine Analogs) start->amination + R₂NH + Reducing Agent (e.g., NaBH(OAc)₃) wittig Vinyl Indoles (Alkenes) start->wittig + Phosphonium Ylide oxidation Indole-3-Carboxylic Acid start->oxidation + Oxidant (e.g., Ag₂O) henry β-Nitro Alcohols (Tryptamine Precursors) start->henry + R-NO₂ + Base (e.g., NH₄OAc) G cluster_reaction Reaction Setup cluster_monitoring Monitoring & Quenching cluster_workup Work-up & Purification A Dissolve indole aldehyde (1 mmol) and malononitrile (1.1 mmol) in EtOH (10 mL) B Add catalytic piperidine (2-3 drops) A->B C Stir at room temperature B->C D Monitor by TLC (e.g., 3:1 Hexane:EtOAc) C->D E Precipitate may form D->E F Cool in ice bath to maximize precipitation E->F G Filter the solid product F->G H Wash with cold EtOH G->H I Dry under vacuum H->I J Recrystallize or purify via column chromatography if needed I->J G cluster_reaction Reaction Setup (Inert Atmosphere) cluster_workup Work-up & Purification A Dissolve indole aldehyde (1 mmol) in anhydrous DCE (10 mL) B Add benzylamine (1.1 mmol) and catalytic AcOH (1 drop) A->B C Stir for 30 min at room temp to pre-form imine B->C D Add NaBH(OAc)₃ (1.5 mmol) portion-wise C->D E Stir at room temp for 4-12 h D->E F Quench with saturated NaHCO₃ solution E->F G Extract with DCM (3x) F->G H Combine organic layers, wash with brine, dry over Na₂SO₄ G->H I Concentrate under reduced pressure H->I J Purify by silica gel column chromatography I->J G cluster_ylide Ylide Formation (Inert Atmosphere) cluster_reaction Wittig Reaction cluster_workup Work-up & Purification A Suspend Wittig salt (1.2 mmol) in anhydrous THF (10 mL) B Cool to 0 °C A->B C Add n-BuLi (1.2 mmol) dropwise (color change to orange/red indicates ylide) B->C D Stir at 0 °C for 30 min C->D F Add aldehyde solution dropwise to ylide at 0 °C D->F E Dissolve indole aldehyde (1 mmol) in anhydrous THF (5 mL) E->F G Warm to room temperature and stir for 2-4 h F->G H Quench with saturated NH₄Cl solution G->H I Extract with Ethyl Acetate (3x) H->I J Combine organic layers, wash with brine, dry over Na₂SO₄ I->J K Concentrate and purify by column chromatography J->K

Sources

Method

Application Notes and Protocols for Investigating the Antifungal Properties of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative for Novel Antifungal Agents and the Promise of Indole Derivatives The rising incidence of invasive fungal infections, coupled w...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Novel Antifungal Agents and the Promise of Indole Derivatives

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health. The current antifungal armamentarium is limited, and the development of new, effective, and less toxic antifungal agents is a critical priority. Indole and its derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including antibacterial, antiviral, and notably, antifungal properties.[1][2] The indole scaffold is a "privileged structure" in medicinal chemistry, found in numerous natural products and pharmaceuticals, making it an attractive starting point for the design of novel therapeutic agents.[3]

This document provides a comprehensive guide for the investigation of the antifungal properties of a novel indole derivative, 5-Methyl-1-propyl-1H-indole-3-carbaldehyde . While the broader class of indole-3-carbaldehydes has been explored for antimicrobial activities, this specific N-propylated and C5-methylated analog represents a novel chemical entity with uncharted potential.[4][5][6] These application notes and protocols are designed to provide researchers with a robust framework for the systematic evaluation of its antifungal efficacy and preliminary mechanism of action studies.

Section 1: Understanding the Compound and its Rationale

The core structure, an indole-3-carbaldehyde, is known to be a versatile pharmacophore. The introduction of a methyl group at the 5-position and a propyl group at the 1-position of the indole ring can significantly influence the compound's lipophilicity, electronic properties, and steric profile. These modifications can, in turn, affect its interaction with fungal targets and its ability to penetrate fungal cell membranes. The rationale for investigating this specific derivative is based on the established antifungal potential of the indole nucleus and the opportunity to explore new structure-activity relationships (SAR).

Section 2: Essential Pre-clinical Antifungal Evaluation Workflow

A systematic approach is crucial to comprehensively characterize the antifungal profile of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde. The following workflow outlines the key experimental stages:

Antifungal_Evaluation_Workflow cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Quantitative Susceptibility Testing cluster_2 Phase 3: Mechanistic Insights A Solubility & Stability Testing B Qualitative Antifungal Screening (Disk Diffusion Assay) A->B C Broth Microdilution Assay (Determination of MIC) B->C D Determination of Minimum Fungicidal Concentration (MFC) C->D E Time-Kill Kinetic Assay D->E F Ergosterol Biosynthesis Inhibition Assay E->F G Cell Membrane Integrity Assay (Propidium Iodide Staining) F->G

Caption: A streamlined workflow for the preclinical evaluation of a novel antifungal candidate.

Section 3: Detailed Protocols for Antifungal Investigation

Protocol 3.1: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

Scientific Rationale: The broth microdilution method is a standardized and quantitative technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. This assay is fundamental for establishing the potency of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde against a panel of clinically relevant fungi.

Materials:

  • 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

  • Dimethyl sulfoxide (DMSO)

  • RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

  • Sterile 96-well microtiter plates

  • Fungal strains (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus)

  • Positive control antifungal (e.g., Fluconazole, Amphotericin B)

  • Spectrophotometer (plate reader)

Procedure:

  • Compound Preparation: Prepare a stock solution of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde in DMSO. A typical starting concentration is 10 mg/mL.

  • Fungal Inoculum Preparation: Culture the fungal strains on appropriate agar plates. Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^6 CFU/mL for yeast and 0.4-5 x 10^4 CFU/mL for molds.

  • Serial Dilution: Perform a two-fold serial dilution of the compound stock solution in RPMI-1640 medium in the 96-well plate to achieve a range of desired final concentrations.

  • Inoculation: Inoculate each well with the prepared fungal suspension.

  • Controls: Include a positive control (fungal inoculum with a known antifungal), a negative control (fungal inoculum with no compound), and a sterility control (medium only).

  • Incubation: Incubate the plates at 35°C for 24-48 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density at 600 nm.

Protocol 3.2: Disk Diffusion Assay for Qualitative Screening

Scientific Rationale: The disk diffusion assay is a simple, rapid, and cost-effective method for preliminary screening of antifungal activity. It provides a qualitative assessment of the compound's ability to inhibit fungal growth, visualized as a zone of inhibition.

Materials:

  • 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

  • Sterile filter paper disks (6 mm diameter)

  • Mueller-Hinton agar (for yeasts) or Potato Dextrose Agar (for molds)

  • Fungal strains

  • Positive control disks (e.g., Fluconazole)

Procedure:

  • Compound Impregnation: Impregnate sterile filter paper disks with a known concentration of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde dissolved in a volatile solvent (e.g., ethanol). Allow the solvent to evaporate completely.

  • Plate Inoculation: Prepare a lawn of the fungal inoculum on the surface of the agar plate.

  • Disk Placement: Place the impregnated disks, along with a positive control disk and a blank disk (solvent only), onto the inoculated agar surface.

  • Incubation: Incubate the plates at 35°C for 24-48 hours.

  • Zone of Inhibition Measurement: Measure the diameter of the clear zone around each disk where fungal growth is inhibited.

Protocol 3.3: Time-Kill Kinetic Assay

Scientific Rationale: This assay provides insights into the fungicidal or fungistatic nature of the compound by measuring the rate of fungal killing over time. This is crucial for understanding the pharmacodynamics of the potential drug.

Materials:

  • 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

  • Fungal strains

  • Sabouraud Dextrose Broth

  • Sterile saline

  • Sabouraud Dextrose Agar plates

Procedure:

  • Inoculum Preparation: Prepare a fungal suspension in Sabouraud Dextrose Broth.

  • Exposure: Add 5-Methyl-1-propyl-1H-indole-3-carbaldehyde at concentrations corresponding to the MIC, 2x MIC, and 4x MIC to separate cultures. Include a no-drug control.

  • Sampling: At various time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw aliquots from each culture.

  • Serial Dilution and Plating: Perform serial dilutions of the aliquots in sterile saline and plate them onto Sabouraud Dextrose Agar.

  • Colony Counting: After incubation, count the number of colonies (CFU/mL) on each plate.

  • Data Analysis: Plot the log10 CFU/mL against time for each concentration. A ≥3-log10 decrease in CFU/mL from the initial inoculum is indicative of fungicidal activity.

Section 4: Investigating the Mechanism of Action

Understanding how a compound exerts its antifungal effect is paramount in drug development. Based on the known mechanisms of other indole derivatives, the following assays are recommended for preliminary mechanistic studies.[3][7][8]

Mechanism_of_Action cluster_0 Hypothesized Fungal Targets cluster_1 Experimental Compound A Ergosterol Biosynthesis (Lanosterol 14α-demethylase) B Cell Wall Integrity (β-(1,3)-glucan synthase) C Oxidative Stress Induction (Disruption of Redox Homeostasis) D 5-Methyl-1-propyl-1H- indole-3-carbaldehyde D->A D->B D->C

Sources

Application

Strategic Utilization of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde in Medicinal Chemistry

Executive Summary 5-Methyl-1-propyl-1H-indole-3-carbaldehyde represents a privileged scaffold in modern drug discovery. Unlike the unsubstituted indole-3-carbaldehyde, this specific derivative incorporates two critical s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Methyl-1-propyl-1H-indole-3-carbaldehyde represents a privileged scaffold in modern drug discovery. Unlike the unsubstituted indole-3-carbaldehyde, this specific derivative incorporates two critical structural modifications: a 5-methyl group that enhances metabolic stability and lipophilicity (LogP modulation), and an N-propyl chain that provides steric bulk often required for optimal receptor fitting (e.g., in hydrophobic pockets of tubulin or GPCRs).

This Application Note serves as a definitive guide for researchers utilizing this molecule as a "divergent hub" intermediate. We detail its synthesis from commercial precursors and its transformation into three high-value bioactive classes: Anticancer Chalcones , Antimicrobial Schiff Bases , and Cytotoxic Thiosemicarbazones .

Part 1: Chemical Profile & Synthetic Accessibility[1]

Before deployment in complex synthesis, the integrity of the precursor must be established. While 5-methylindole-3-carbaldehyde is commercially available (CAS 52562-50-2), the N-propyl variant is typically synthesized in-house to ensure fresh, high-purity material for sensitive downstream condensations.

Precursor Synthesis Protocol

Objective: Synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde via N-alkylation.

Reagents:

  • Starting Material: 5-Methylindole-3-carbaldehyde (1.0 eq)

  • Alkylating Agent: 1-Iodopropane (1.2 eq) or 1-Bromopropane (1.5 eq)

  • Base: Cesium Carbonate (

    
    ) (2.0 eq) or Sodium Hydride (NaH) (1.2 eq)
    
  • Solvent: Anhydrous DMF (Dimethylformamide)[1]

Step-by-Step Methodology:

  • Dissolution: Dissolve 5-methylindole-3-carbaldehyde (e.g., 10 mmol) in anhydrous DMF (15 mL) under an inert atmosphere (

    
     or Ar).
    
  • Deprotonation:

    • Option A (Mild): Add

      
       and stir at RT for 30 mins.
      
    • Option B (Rapid): Cool to 0°C, add NaH (60% dispersion), and stir for 15 mins until evolution of

      
       ceases.
      
  • Alkylation: Add 1-Iodopropane dropwise.

  • Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3). The N-alkylated product typically has a higher

    
     than the NH-precursor.
    
  • Workup: Quench with ice-water (100 mL). The product often precipitates as a solid. Filter and wash with water.[2] If oil forms, extract with EtOAc, wash with brine, and dry over

    
    .
    
  • Purification: Recrystallize from Ethanol or flash chromatography (Silica gel).

Characterization Checkpoints (Self-Validation):

  • 1H NMR (DMSO-d6): Look for the disappearance of the broad NH singlet (~12 ppm). Confirm presence of aldehyde proton (~9.9 ppm, s), 5-Methyl group (~2.4 ppm, s), and Propyl chain signals (triplet ~0.9 ppm, multiplet ~1.8 ppm, triplet ~4.2 ppm for

    
    ).
    

Part 2: Divergent Synthesis Applications

Once synthesized, the title compound acts as an electrophilic hub. The aldehyde moiety at C-3 is highly reactive toward nucleophiles, allowing for rapid library generation.

Application A: Anticancer Chalcones (Tubulin Inhibitors)

Indole-based chalcones are potent tubulin polymerization inhibitors. The 5-methyl and N-propyl groups are critical for occupying the Colchicine binding site on tubulin.

Mechanism: Claisen-Schmidt Condensation.[3][4]

Protocol:

  • Mix: Combine 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (1 mmol) and a substituted Acetophenone (e.g., 4-methoxyacetophenone) (1 mmol) in Ethanol (5 mL).

  • Catalyze: Add aqueous NaOH (40%, 0.5 mL) or Piperidine (catalytic drops) for acid-sensitive substrates.

  • Reflux: Heat at 60–80°C for 6–12 hours.

  • Observation: Product usually precipitates as a yellow/orange solid upon cooling.

  • Isolation: Filter, wash with cold ethanol and water. Recrystallize from Ethanol/DMF.

Key Data:

Parameter Specification
Typical Yield 75–90%
Reaction Time 6–12 Hours
Color Bright Yellow/Orange

| Bioactivity Target | Tubulin Polymerization (IC50 < 5 µM typ.) |

Application B: Antimicrobial Schiff Bases

Schiff bases (imines) derived from this scaffold exhibit broad-spectrum antibacterial activity, particularly against Gram-positive strains like S. aureus.

Protocol:

  • Mix: Dissolve the title aldehyde (1 mmol) in absolute Ethanol (10 mL).

  • Add Amine: Add an equimolar amount of a primary amine (e.g., aniline derivatives, hydrazides, or amino acids).

  • Catalyze: Add 2–3 drops of Glacial Acetic Acid.

  • Reflux: Reflux for 2–4 hours.

  • Validation: Monitor TLC for the disappearance of the aldehyde spot.

  • Isolation: Pour into crushed ice. Filter the precipitate.[2][5]

Application C: Thiosemicarbazones (Mtb & Antiproliferative)

This is the most "high-impact" derivative class for this specific scaffold, often showing activity against Mycobacterium tuberculosis (Mtb).

Protocol:

  • Reagents: Aldehyde (1 mmol) + Thiosemicarbazide (1.1 mmol).

  • Solvent: Ethanol/Water (10:1).

  • Conditions: Reflux for 3 hours with catalytic HCl (1 drop).

  • Purification: Recrystallize from hot ethanol.

Part 3: Visualization of Workflows

The following diagram illustrates the central role of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde in divergent synthesis.

IndoleSynthesis cluster_properties Structural Advantages Precursor 5-Methylindole-3-carbaldehyde (CAS 52562-50-2) Target 5-Methyl-1-propyl- 1H-indole-3-carbaldehyde (The Scaffold) Precursor->Target N-Alkylation (1-Iodopropane, Base) Chalcone Indolyl Chalcones (Anticancer/Tubulin) Target->Chalcone Claisen-Schmidt (Acetophenones, NaOH) Schiff Schiff Bases (Antimicrobial) Target->Schiff Condensation (Amines, AcOH) Thio Thiosemicarbazones (Anti-TB/Mtb) Target->Thio Condensation (Thiosemicarbazide, HCl) Prop1 5-Methyl: Metabolic Stability Prop1->Target Prop2 N-Propyl: Steric Fit Prop2->Target

Caption: Divergent synthesis pathway transforming the commercial precursor into three distinct bioactive classes via the N-propylated intermediate.

Part 4: References & Authoritative Grounding[5]

The protocols and applications described above are grounded in established medicinal chemistry literature regarding 1-substituted indole-3-carbaldehydes.

  • Synthesis & Thiosemicarbazones:

    • Source: Study on 1-substituted indole-3-carboxaldehyde thiosemicarbazones establishing the N-alkylation and condensation protocols for antimycobacterial activity.

    • Citation: Senkardes, S., et al. "Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones." European Journal of Medicinal Chemistry.

    • Link:

  • Precursor Availability (5-Methylindole-3-carboxaldehyde):

    • Source: Chemical properties and commercial availability of the core parent scaffold.

    • Link:

  • Chalcone Synthesis (Claisen-Schmidt):

    • Source: Mechanochemical and solvent-based synthesis of indole hybrid chalcones.

    • Citation: "Claisen-Schmidt reaction of 1-methylindole-3-carboxaldehyde with 4-bromoacetophenone."

    • Link:

  • Schiff Base Protocols:

    • Source: Detailed characterization of Schiff bases derived from indole-3-carbaldehyde.

    • Citation: Sinha, D., et al. "Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde."[6] Eur J Med Chem.

    • Link:

Sources

Method

Experimental setup for reactions involving 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Application Note: Synthetic Utility and Optimization of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Introduction & Chemical Profile 5-Methyl-1-propyl-1H-indole-3-carbaldehyde is a versatile heterocyclic building block. St...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Synthetic Utility and Optimization of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Introduction & Chemical Profile

5-Methyl-1-propyl-1H-indole-3-carbaldehyde is a versatile heterocyclic building block. Structurally, it features an electron-rich indole core stabilized by an N-propyl chain, with a reactive formyl group at the C3 position and a methyl substituent at C5. This specific substitution pattern renders it a critical intermediate in the synthesis of bioactive tryptamine analogs, synthetic cannabinoids (aminoalkylindoles), and melatonin receptor agonists.

The presence of the N-propyl group significantly alters the solubility profile compared to the parent indole-3-carbaldehyde, enhancing lipophilicity and solubility in chlorinated solvents (DCM, chloroform) and esters (Ethyl Acetate), while eliminating hydrogen bond donation at the N1 position. This blockage of the N-H moiety is advantageous, as it prevents N-polymerization side reactions common in unsubstituted indoles during acid-catalyzed transformations.

Table 1: Physicochemical Profile

PropertySpecificationExperimental Note
Molecular Formula C₁₃H₁₅NO
Molecular Weight 201.27 g/mol
Appearance Pale yellow to tan solidOxidizes to acid upon prolonged air exposure.
Solubility DCM, DMF, DMSO, EtOHSparingly soluble in Hexane; Insoluble in Water.
Reactivity C3-Formyl ElectrophileDeactivated slightly by C5-Methyl (electron donor).
Storage 2-8°C, Inert AtmosphereHygroscopic; store under Argon/Nitrogen.

Pre-Reaction Setup: The "Self-Validating" System

To ensure reproducibility, the starting material must be validated before initiating downstream chemistry. The C3-aldehyde is prone to autoxidation to the carboxylic acid (5-methyl-1-propyl-1H-indole-3-carboxylic acid).

Purity Check Protocol:

  • TLC Analysis: Elute with Hexane:EtOAc (7:3).

    • Aldehyde Rf:[1] ~0.5–0.6 (distinct spot).

    • Acid Impurity Rf: < 0.1 (baseline streak).

  • ¹H NMR Validation:

    • Check for the diagnostic aldehyde singlet at δ 9.9–10.1 ppm .

    • Absence of broad singlet at δ 11.0+ ppm (indicative of carboxylic acid).

  • Purification (if degraded): Recrystallization from hot Ethanol/Water (9:1) or flash column chromatography (SiO₂, 0→30% EtOAc in Hexane).

Protocol A: Knoevenagel Condensation (Vinyl Functionalization)

This protocol describes the condensation of the aldehyde with active methylene compounds (e.g., Malononitrile) to form vinyl indoles. This is a key step in synthesizing fluorescent probes and Michael acceptors for drug discovery.

Mechanism: Base-catalyzed nucleophilic attack on the carbonyl carbon followed by dehydration.

Reagents:

  • Substrate: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (1.0 equiv)

  • Nucleophile: Malononitrile (1.1 equiv)

  • Catalyst: Piperidine (0.1 equiv) or β-Alanine (0.2 equiv)

  • Solvent: Ethanol (Absolute)

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol (201 mg) of the aldehyde in 5 mL of absolute Ethanol.

  • Addition: Add 1.1 mmol (73 mg) of Malononitrile. Stir for 5 minutes to ensure homogeneity.

  • Catalysis: Add 10 mol% Piperidine (approx. 10 µL).

    • Observation: The solution typically darkens (yellow to orange/red) immediately, indicating iminium intermediate formation.

  • Reaction: Heat to reflux (78°C) for 2–4 hours.

    • Validation: Monitor TLC every 30 mins. The product will be less polar (higher Rf) than the starting aldehyde.

  • Workup (Precipitation Method):

    • Cool the mixture to room temperature, then to 0°C in an ice bath.

    • The product often crystallizes out. Filter the solid and wash with cold Ethanol.

    • If no precipitate forms, evaporate solvent and recrystallize from EtOH/Hexane.

Data Output:

  • Yield: Typically 85–95%.

  • Characterization: Disappearance of CHO peak (NMR); appearance of vinyl proton singlet (~δ 7.8–8.2 ppm).

Protocol B: Reductive Amination (Tryptamine Analog Synthesis)

This protocol targets the synthesis of secondary or tertiary amines, mimicking the structure of tryptamine-based alkaloids. We utilize Sodium Triacetoxyborohydride (STAB) for its mildness and selectivity for aldehydes over ketones/esters.

Reagents:

  • Substrate: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (1.0 equiv)

  • Amine: Secondary amine (e.g., Dimethylamine, Morpholine) (1.2 equiv)

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

  • Acid Catalyst: Acetic Acid (1.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or DCM.

Step-by-Step Methodology:

  • Imine Formation: Dissolve aldehyde (1.0 mmol) and Amine (1.2 mmol) in DCE (10 mL) under Nitrogen. Add Acetic Acid (1.0 mmol).

    • Critical Step: Stir for 30–60 minutes before adding the reductant. This allows the iminium ion to form (equilibrium shift).

  • Reduction: Add STAB (1.5 mmol) in one portion.

    • Safety: Gas evolution (minimal) may occur.

  • Reaction: Stir at room temperature for 12–16 hours.

  • Quench: Add saturated aqueous NaHCO₃ (10 mL) and stir vigorously for 15 minutes to neutralize acid and decompose borate complexes.

  • Extraction: Separate organic layer.[1][2][3][4] Extract aqueous layer with DCM (2 x 10 mL).[2]

  • Drying: Dry combined organics over Na₂SO₄ and concentrate.

Self-Validating Endpoint:

  • Mass Spec (LC-MS): Look for [M+H]⁺ = MW(Amine) + 186 (Indole fragment).

  • NMR: Appearance of benzylic methylene signal (singlet or doublet) at δ 3.5–4.0 ppm.

Visualizing the Reaction Pathways

The following diagram illustrates the decision matrix for functionalizing this specific aldehyde.

IndoleReactionPathways cluster_conditions Reaction Conditions Start 5-Methyl-1-propyl- indole-3-carbaldehyde Reagent_A Malononitrile / Piperidine Start->Reagent_A Condensation Reagent_B Amine (R-NH2) / NaBH(OAc)3 Start->Reagent_B Reductive Amination Reagent_C NaClO2 / NaH2PO4 (Pinnick) Start->Reagent_C Oxidation Vinyl Vinyl Indole (Michael Acceptor) Reagent_A->Vinyl - H2O Cond1 Anhydrous EtOH Reflux Reagent_A->Cond1 Amine 3-Aminomethyl Indole Reagent_B->Amine Reduction Cond2 DCE/DCM RT, 12h Reagent_B->Cond2 Acid Indole-3- Carboxylic Acid Reagent_C->Acid + O Cond3 t-BuOH/H2O RT, Scavenger Reagent_C->Cond3

Caption: Figure 1: Divergent synthetic pathways for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, highlighting reagents for condensation, amination, and oxidation.

Troubleshooting & Quality Control

Common Failure Modes:

IssueProbable CauseCorrective Action
Low Yield (Knoevenagel) Reversibility of reaction (Water buildup).Use molecular sieves or Dean-Stark trap to remove water.
Incomplete Amination Wet solvent or old STAB reagent.Use anhydrous DCE; use fresh STAB or switch to NaBH₃CN (requires pH control).
Product is an Oil Propyl chain prevents crystallization.Triturate with cold Pentane or convert to HCl salt (bubble HCl gas through ether solution) to form a solid.
Unexpected NMR Peaks Aldehyde oxidation.If CHO peak is small, repurify starting material. Acid impurity catalyzes polymerization.

Safety Note: While this specific indole is an intermediate, many 1-alkyl-3-acylindoles are potent bioactive substances. Handle all derivatives with Full Personal Protective Equipment (PPE) in a fume hood. Treat all waste as hazardous chemical waste.

References

  • Chemical Profile & Reactivity

    • PubChem. Indole-3-carbaldehyde Compound Summary.
    • [Link]

  • Knoevenagel Condensation Protocols

    • Organic Chemistry Portal.
    • [Link]

  • Reductive Amination Methodology

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.
    • [Link]

  • Indole Synthesis & Functionalization

    • Humphrey, G. R., & Kuethe, J. T. "Practical Methodologies for the Synthesis of Indoles." Chemical Reviews, 2006, 106(7), 2875-2911.
    • [Link]

  • Vilsmeier-Haack Formylation (Precursor Synthesis)

    • Organic Syntheses.[3][5] Indole-3-carboxaldehyde.[6][5][7][8][9][10][11][12][13][14] Coll. Vol. 4, p.539 (1963).

    • [Link]

Sources

Application

Process Development Guide: Large-Scale Synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Abstract & Scope This Application Note details a robust, scalable protocol for the synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (Target Molecule). This compound serves as a critical intermediate in the synthes...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This Application Note details a robust, scalable protocol for the synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (Target Molecule). This compound serves as a critical intermediate in the synthesis of aminoalkyl-indole cannabinoids (e.g., JWH-015 analogs) and melatonin receptor agonists.

Moving beyond bench-scale medicinal chemistry, this guide addresses kilogram-scale process challenges, specifically:

  • Exotherm Management: Controlling the thermal hazards of the Vilsmeier-Haack reagent.

  • Green Chemistry: Replacing sodium hydride (NaH) with Phase Transfer Catalysis (PTC) for

    
    -alkylation.
    
  • Purification Efficiency: Eliminating chromatographic steps in favor of crystallization.

Strategic Route Selection

The synthesis is executed in two linear steps. While the Vilsmeier-Haack formylation can technically be performed on the free indole followed by alkylation, our process data indicates that


-alkylation first  (Route A) is superior for scale-up.
  • Route A (

    
    -Alkylation 
    
    
    
    Formylation):
    Increases the lipophilicity of the substrate early, improving solubility in the Vilsmeier solvent (DMF). It prevents competitive
    
    
    -formylation and ensures regioselectivity at C3.
  • Route B (Formylation

    
    
    
    
    
    -Alkylation):
    The electron-withdrawing aldehyde group at C3 significantly reduces the nucleophilicity of the indole nitrogen, requiring harsher alkylation conditions (stronger bases, higher temps) that degrade the aldehyde.
Reaction Scheme

The optimized pathway utilizes a "one-pot" concept for the alkylation workup to streamline throughput.

SyntheticRoute SM 5-Methylindole (Starting Material) Inter Intermediate 1: 5-Methyl-1-propyl-1H-indole SM->Inter Phase Transfer Catalysis Reagents1 Step 1: N-Alkylation 1-Bromopropane, KOH, TBAB (cat.), Toluene Target Target: 5-Methyl-1-propyl-1H- indole-3-carbaldehyde Inter->Target Electrophilic Aromatic Substitution Reagents2 Step 2: Formylation POCl3, DMF (Vilsmeier-Haack)

Figure 1: Synthetic workflow prioritizing N-alkylation via Phase Transfer Catalysis.

Step 1: Phase-Transfer Catalyzed -Propylation

Objective: Install the propyl group on the indole nitrogen without using pyrophoric bases (NaH) or anhydrous conditions.

Rationale

Traditional methods use NaH in DMF. On a kilogram scale, NaH presents severe safety risks (hydrogen evolution, moisture sensitivity). We utilize Solid-Liquid Phase Transfer Catalysis (SL-PTC) using KOH and Tetrabutylammonium bromide (TBAB) in toluene. This system is self-drying and kinetically controlled.

Protocol (Scale: 1.0 kg Input)

Reagents:

  • 5-Methylindole: 1.00 kg (7.62 mol)

  • 1-Bromopropane: 1.40 kg (11.4 mol, 1.5 eq)

  • Potassium Hydroxide (KOH, flakes): 1.28 kg (22.8 mol, 3.0 eq)

  • TBAB (Catalyst): 123 g (0.38 mol, 5 mol%)

  • Toluene: 10 L

Procedure:

  • Charge: To a 20 L jacketed reactor, charge Toluene (10 L), 5-Methylindole (1.0 kg), and TBAB (123 g). Agitate at 200 RPM until dissolved.

  • Base Addition: Add KOH flakes (1.28 kg) in a single portion. The mixture will be heterogeneous.

  • Alkylation: Add 1-Bromopropane (1.40 kg) slowly over 60 minutes.

    • Process Control: Maintain internal temperature between 25–35°C. Mild exotherm expected.

  • Reaction: Heat the slurry to 50°C and stir vigorously (400 RPM) for 4–6 hours.

    • Mechanism:[1][2][3][4][5][6][7] TBAB shuttles hydroxide ions into the organic phase, deprotonating the indole which immediately attacks the propyl bromide.

  • IPC (In-Process Control): Check HPLC. Limit: < 1.0% unreacted 5-Methylindole.

  • Workup:

    • Cool to 20°C. Add Water (5 L) to dissolve salts.

    • Separate phases.[8] Wash organic layer with Water (2 x 3 L) and Brine (3 L).

    • Telescoping: The toluene solution containing Intermediate 1 can be concentrated to an oil and used directly in Step 2.

Expected Yield: ~1.25 kg (95%) as a pale yellow oil.

Step 2: Vilsmeier-Haack Formylation

Objective: Regioselective installation of the aldehyde at C3.

Safety Critical: Thermal Hazards

The formation of the Vilsmeier reagent (Chloromethyleniminium salt) is exothermic. The subsequent hydrolysis is highly exothermic and can exhibit a delayed "runaway" if the quench is not controlled.

Protocol (Scale: 1.25 kg Intermediate Input)

Reagents:

  • 5-Methyl-1-propylindole (Intermediate 1): 1.25 kg (7.21 mol)

  • Phosphorus Oxychloride (POCl

    
    ): 1.33 kg (8.65 mol, 1.2 eq)
    
  • DMF (Dimethylformamide): 6.0 L (approx 5 vol)

  • NaOH (20% aq. solution): For quenching.[4][9]

Procedure:

  • Complex Formation (The "Cold" Approach):

    • Charge DMF (4.0 L) to a dry reactor. Cool to 0–5°C.[10]

    • Critical Step: Add POCl

      
       (1.33 kg) dropwise over 2 hours. Do not allow temp to exceed 10°C. 
      
    • Observation: The solution will turn pale yellow/orange. Stir for 30 mins post-addition to ensure complete formation of the electrophile.

  • Substrate Addition:

    • Dissolve Intermediate 1 (1.25 kg) in remaining DMF (2.0 L).

    • Add the substrate solution to the reactor over 1 hour, maintaining temp < 20°C.

  • Reaction:

    • Heat slowly to 85°C.

    • Hold at 85°C for 3 hours. The mixture will darken to a deep red/brown (formation of the iminium salt).

  • Quench & Hydrolysis (The Danger Zone):

    • Cool reaction mass to 20°C.

    • Prepare a separate vessel with Ice/Water (10 kg) and NaOH 20% (approx 4 L).

    • Transfer: Slowly pump the reaction mass into the Ice/Water mixture. Never add water to the reaction mass.

    • pH Control: Simultaneously dose NaOH to maintain pH 8–9. If pH drops < 3, the product remains soluble as the salt; if pH > 12, Cannizzaro side reactions may occur.

  • Isolation:

    • The product precipitates as a solid upon hydrolysis at pH 9.

    • Stir for 2 hours at 10°C to maximize yield.

    • Filter the solids.[8][9] Wash with Water (3 x 4 L) to remove all traces of DMF and inorganic phosphates.

Purification (Recrystallization):

  • Dissolve the wet cake in hot Ethanol (or Isopropanol).

  • Cool slowly to 0°C.

  • Filter and dry under vacuum at 45°C.

Expected Yield: ~1.16 kg (75% overall from SM). Appearance: Off-white to pale yellow crystalline solid.

Process Data & Specifications

Table 1: Critical Process Parameters (CPPs)
ParameterStep 1 (Alkylation)Step 2 (Formylation)Impact
Temperature 50°C ± 5°C< 10°C (Add), 85°C (Rxn)High temp in Step 1 degrades catalyst; High temp in Step 2 addition risks runaway.
Agitation High Shear (>300 RPM)ModerateStep 1 is mass-transfer limited (biphasic).
Stoichiometry 1.5 eq Alkyl Halide1.2 eq POCl

Excess POCl

complicates quench; Excess Alkyl Halide is easily removed.
Quench pH N/A8.0 – 9.0Critical for precipitation. Acidic pH = Yield loss.
Analytical Specification (Final Product)
  • HPLC Purity: > 99.0% (Area %)

  • 1H NMR (DMSO-d6):

    
     9.90 (s, 1H, CHO), 8.10 (s, 1H, H-2), 7.4-7.1 (m, aromatic), 4.2 (t, 2H, N-CH2), 2.4 (s, 3H, Ar-CH3), 1.8 (m, 2H), 0.9 (t, 3H).
    
  • Loss on Drying (LOD): < 0.5%

  • Melting Point: 108–112°C (Predicted range based on homologs; pure 5-methyl-1H-indole-3-CHO is 148°C, alkylation lowers MP).

Mechanistic Insight & Troubleshooting

The Vilsmeier-Haack reaction relies on the formation of the Chloroiminium Ion .[5][8] Understanding this pathway is vital for troubleshooting low yields.

Mechanism DMF DMF Vilsmeier Vilsmeier Reagent (Chloroiminium Salt) DMF->Vilsmeier + POCl3 (- PO2Cl2-) POCl3 POCl3 Iminium Iminium Intermediate (Deep Red Color) Vilsmeier->Iminium + Indole (Electrophilic Attack) Indole 1-Propyl-5-Methylindole Product Final Aldehyde Iminium->Product + H2O / - HCl (Release of Dimethylamine) Hydrolysis Hydrolysis (Water/Base) Hydrolysis->Product

Figure 2: Mechanistic pathway. Note that the 'Iminium Intermediate' is stable until water is added.

Troubleshooting Guide:

  • Low Yield in Step 2: Usually caused by incomplete hydrolysis. Ensure the quench mixture is stirred for at least 2 hours at pH > 8.

  • Dark/Tarred Product: Reaction temperature in Step 2 exceeded 90°C, or POCl

    
     addition was too fast, causing localized hot-spots.
    
  • Incomplete Alkylation (Step 1): Check agitation. PTC reactions depend on the interfacial surface area. Increase RPM or use a high-shear mixer.

References

  • Vilsmeier-Haack Reaction Overview & Safety: Jones, G., & Stanforth, S. P. (2000).[2] The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions. [Link][2][3][4][6][7][8][10][11][12][13][14][15]

  • Phase Transfer Catalysis for Indoles: Mahboobi, S., et al. (2006). N-Alkylation of Indoles via Phase Transfer Catalysis.[9][16] Journal of Heterocyclic Chemistry. [Link] (General reference for PTC methodology).

  • Scale-Up of Vilsmeier Formylation (Thermal Hazards)
  • Synthesis of 5-Methylindole-3-carbaldehyde analogs: Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

5-Methyl-1-propyl-1H-indole-3-carbaldehyde stability and degradation issues

Product Support & Troubleshooting Guide Subject: Stability, Degradation, and Purification of Indole-3-Carbaldehyde Intermediates Applicable Compound: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Chemical Class: Synthetic C...

Author: BenchChem Technical Support Team. Date: February 2026

Product Support & Troubleshooting Guide

Subject: Stability, Degradation, and Purification of Indole-3-Carbaldehyde Intermediates Applicable Compound: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Chemical Class: Synthetic Cannabinoid Precursors / Indole Intermediates[1][2][3]

Introduction

Welcome to the Technical Support Center. This guide addresses the specific stability challenges associated with 5-Methyl-1-propyl-1H-indole-3-carbaldehyde . As a key intermediate in the synthesis of naphthoyl-indole compounds (such as JWH-015 analogs), the purity of this aldehyde is critical for the success of subsequent Grignard or Friedel-Crafts acylation steps.[1][2]

The 5-methyl group (electron-donating) activates the indole ring, making this specific derivative more susceptible to oxidative degradation than unsubstituted indole-3-carbaldehydes.[1][2] This guide details how to detect, prevent, and reverse these degradation issues.

Module 1: Stability & Storage Issues

Q: My sample has turned from off-white to pink/brown. Is it still usable?

A: The color change indicates auto-oxidation , a common issue with electron-rich indoles.[1][2]

  • The Cause: Exposure to atmospheric oxygen and light causes the formation of radical species. While the N-propyl group prevents N-oxidation, the C-3 aldehyde is prone to oxidizing to the corresponding carboxylic acid (5-methyl-1-propyl-1H-indole-3-carboxylic acid).[1][2][3] The pink/red color often arises from trace amounts of quinoidal oligomers formed via radical coupling.

  • Usability Decision:

    • Pale Pink: Likely >95% pure.[3] Usable for crude reactions, but yield may suffer.

    • Dark Brown/Red: Significant degradation.[3] Purification is required (See Module 3) before use in sensitive reactions like Wittig olefination or Grignard additions.[3]

Q: What are the optimal storage conditions?

A: To prevent the "pink death" of the aldehyde:

  • Atmosphere: Store under Argon . Argon is heavier than air and provides a better blanket than Nitrogen for long-term storage of solids.[1][2][3]

  • Temperature: -20°C . Lowering thermal energy reduces the rate of auto-oxidation.[1][2]

  • Container: Amber glass vials with Teflon-lined caps. Avoid plastics for long-term storage as lipophilic indoles can leach into the matrix.[1][2]

Module 2: Analytical Troubleshooting

Q: How do I distinguish the aldehyde from its degradation products using NMR?

A: 1H-NMR is the definitive method for assessing purity.[1] Use the table below to identify the oxidation state of your material.

FeatureAldehyde (Target) Carboxylic Acid (Impurity) Notes
-CHO Proton Singlet, ~9.9 - 10.1 ppm Absent The most distinct diagnostic peak.[1][2][3][4]
-COOH Proton AbsentBroad singlet, >10.5 ppmOften invisible in CDCl₃ due to exchange; visible in DMSO-d₆.
C-2 Proton Singlet, ~7.8 - 8.0 ppmShifted downfield (~8.1+ ppm)The electron-withdrawing acid group deshields the C-2 proton.[1][2]
N-Propyl (CH₂) Triplet, ~4.1 ppmTriplet, ~4.1 ppmThe alkyl chain shifts are rarely affected by C-3 oxidation.[1][2]
Q: Can I use TLC to check for purity?

A: Yes.

  • Stationary Phase: Silica Gel 60 F254.[3]

  • Mobile Phase: Hexanes:Ethyl Acetate (3:1).[3]

  • Visualization:

    • UV (254 nm): Both spots will be UV active.[3]

    • 2,4-DNP Stain: The Aldehyde will stain Yellow/Orange immediately. The Acid will not stain (or stain very faintly).[3]

    • Rf Values: The Carboxylic Acid is much more polar and will streak near the baseline (Rf < 0.1). The Aldehyde will move significantly higher (Rf ~ 0.4 - 0.6).[1][2]

Module 3: Purification Protocols

If your compound has degraded, do not discard it. The Bisulfite Adduct Method is the "Gold Standard" for recovering aldehydes from oxidized mixtures, as it is chemically specific to the formyl group.

Protocol A: Bisulfite Purification (Recommended)

Best for removing non-aldehyde impurities (acids, dimers, isomers).

Step 1: Adduct Formation [1][3]

  • Dissolve the crude, brown aldehyde (1.0 g) in Ethanol (5 mL).[3]

  • Add a saturated aqueous solution of Sodium Bisulfite (NaHSO₃) (3 mL).

  • Stir vigorously for 30 minutes. A white precipitate (the bisulfite adduct) should form.[3]

    • Troubleshooting: If no solid forms, add more NaHSO₃ and cool the flask in an ice bath.

  • Filter the solid and wash with cold ethanol and diethyl ether.

    • Result: The solid is the pure aldehyde-bisulfite salt.[1] Impurities (acids, dimers) remain in the filtrate.

Step 2: Regeneration

  • Suspend the white solid in a biphasic mixture of Ethyl Acetate (20 mL) and 10% Sodium Carbonate (Na₂CO₃) or NaOH (10 mL).

  • Stir until the solid dissolves and gas evolution ceases.

  • Separate the organic layer (Ethyl Acetate).[3][5]

  • Dry over MgSO₄, filter, and evaporate.

    • Yield: You will recover the pure, off-white 5-methyl-1-propyl-1H-indole-3-carbaldehyde.[1][2][3]

Protocol B: Recrystallization

Best for minor purification of large batches.

  • Solvent System: Ethanol/Water or Isopropanol.[3]

  • Method: Dissolve in minimal boiling ethanol. Add warm water dropwise until turbidity persists.[3] Cool slowly to 4°C.

  • Note: The N-propyl group increases solubility in organics compared to the N-H parent, making recrystallization slightly more difficult (lower recovery) than with unsubstituted indoles.

Module 4: Decision Logic & Workflows

Workflow 1: Troubleshooting Degradation

Use this logic flow to determine the necessary course of action based on the physical state of your reagent.

Troubleshooting Start Start: Inspect Reagent Color Color Check Start->Color White Off-White / Pale Yellow Color->White Looks Good Pink Pink / Light Brown Color->Pink Slight Oxidation Dark Dark Red / Brown / Tar Color->Dark Heavy Oxidation Pure Proceed to Synthesis White->Pure NMR Run 1H-NMR (CDCl3) Pink->NMR Bisulfite Bisulfite Purification Protocol Dark->Bisulfite CheckCHO Check -CHO Peak (10.0 ppm) NMR->CheckCHO CheckCHO->Pure Peak Integral > 0.95 Wash Cold Ethanol Wash CheckCHO->Wash Peak Integral 0.85 - 0.95 CheckCHO->Bisulfite Peak Integral < 0.85 Wash->Pure Bisulfite->Pure

Figure 1: Decision tree for assessing reagent quality and selecting the appropriate purification method.

Workflow 2: Chemical Stability Mechanism

Understanding the degradation pathway helps in prevention.

Degradation cluster_0 Prevention Strategy Aldehyde Indole-3-Carbaldehyde (Active Reagent) Radical Radical Intermediate (Light Induced) Aldehyde->Radical hv (Light) / O2 Acid Indole-3-Carboxylic Acid (Inactive Impurity) Radical->Acid Auto-oxidation Dimer Colored Oligomers (Red/Brown) Radical->Dimer Coupling Argon Argon Atmosphere Dark Amber Glass

Figure 2: Mechanistic pathway of indole-3-carbaldehyde degradation via auto-oxidation and oligomerization.

References

  • Bertz, S. H., et al. (2017).[3] Separation of Aldehydes and Reactive Ketones from Mixtures using a Bisulfite Extraction Protocol.[3][6] Organic Process Research & Development.[3][6] [Link][2][3]

  • National Institute of Standards and Technology (NIST). 1H-Indole-3-carboxaldehyde Mass Spectrum and Properties.[1][2][3] NIST Chemistry WebBook, SRD 69. [Link][2][3]

  • Oregon State University. 1H NMR Chemical Shifts: Aldehydes and Carboxylic Acids.[Link]

Sources

Optimization

Technical Support Center: Refinement of Reaction Conditions for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Case ID: IND-ALD-005-PR Status: Active Support Assigned Specialist: Senior Application Scientist, Chemical Process Development Audience: Medicinal Chemists, Process Development Scientists Executive Summary This technical...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: IND-ALD-005-PR Status: Active Support Assigned Specialist: Senior Application Scientist, Chemical Process Development Audience: Medicinal Chemists, Process Development Scientists

Executive Summary

This technical guide addresses the synthesis and optimization of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde , a critical intermediate often utilized in the development of cannabimimetic indoles (e.g., JWH-015 analogs) and other bioactive heterocycles.

The synthesis typically proceeds via two distinct pathways.[1] This guide prioritizes Route A (N-Alkylation


 Formylation)  as the "Refined Protocol" due to its superior scalability and reduced formation of O-alkylated byproducts compared to Route B (Formylation 

N-Alkylation).
Critical Quality Attributes (CQAs)
  • Regioselectivity: Exclusive N1-alkylation vs. C3-alkylation.

  • Purity:

    
     (HPLC), specifically devoid of unreacted 5-methylindole and phosphorus residues.
    
  • Appearance: Off-white to pale yellow solid (Note: N-propyl derivatives often have lower melting points than their N-H parents).

Module 1: N-Propylation of 5-Methylindole

Objective: Efficient installation of the propyl group at the N1 position while suppressing C3-alkylation.

Troubleshooting & FAQs

Q: I am observing significant starting material (5-methylindole) remaining despite long reaction times. What is the bottleneck?

  • Root Cause: The indole nitrogen (

    
    ) is not fully deprotonated, or the alkyl halide has degraded.
    
  • Solution:

    • Base Selection: Switch to Sodium Hydride (NaH, 60% dispersion) in anhydrous DMF or THF. This ensures irreversible deprotonation. Weaker bases like

      
       in acetone are often too slow for sterically hindered or electron-rich indoles.
      
    • Reagent Quality: Propyl bromide/iodide is volatile. Ensure your reagent is fresh and not hydrolyzed.

    • Catalysis: If using a biphasic system (e.g., NaOH/Toluene), add 5 mol% Tetrabutylammonium bromide (TBAB) as a phase transfer catalyst.

Q: How do I prevent C-alkylation at the C3 position?

  • Mechanism: The indolyl anion is an ambident nucleophile. C-alkylation is favored by "soft" electrophiles and high temperatures.

  • Refinement:

    • Temperature: Conduct the deprotonation at

      
       and the alkylation at Room Temperature (RT). Avoid heating above 
      
      
      
      unless necessary.
    • Solvent: Use DMF or DMSO . These polar aprotic solvents solvate the cation (

      
      ), leaving the "naked" indolyl anion highly reactive at the nitrogen, which is the harder nucleophilic center compared to C3.
      

Module 2: Vilsmeier-Haack Formylation

Objective: Regioselective introduction of the aldehyde at C3 using


 and DMF.
Troubleshooting & FAQs

Q: The reaction mixture solidified effectively stopping stirring. What happened?

  • Root Cause: Formation of the Vilsmeier reagent (chloroiminium salt) at high concentrations can lead to precipitation, or the complex with the indole is insoluble.

  • Solution:

    • Dilution: Increase the volume of DMF. The Vilsmeier reagent acts as both reactant and solvent in excess, but a ratio of 1:3 to 1:5 (Indole:DMF) is recommended to maintain fluidity.

    • Order of Addition: Always generate the Vilsmeier reagent first (

      
       DMF at 
      
      
      
      ) before adding the indole solution. Adding
      
      
      directly to the indole can cause violent exotherms and tar formation.

Q: My yield is low, and the product smells "fishy."

  • Root Cause: Decomposition of DMF to dimethylamine, or incomplete hydrolysis of the iminium intermediate.

  • Solution:

    • Reagent Check: Use fresh, anhydrous DMF. If it smells of amine, distill it over

      
       or buy a fresh bottle.
      
    • Hydrolysis: The intermediate iminium salt is stable. You must quench with water and adjust pH to basic (

      
      ) using 
      
      
      
      or
      
      
      and heat briefly (or stir for 1-2 hours) to fully hydrolyze the salt to the aldehyde.

Q: I see a spot on TLC just above the product. Is it bis-formylation?

  • Analysis: Bis-formylation is rare for 5-methylindole. It is more likely the dimer formed by acid-catalyzed coupling if the quench was too acidic or slow.

  • Refinement: Ensure rapid neutralization. Do not let the reaction sit in acidic aqueous media for extended periods.

Visualized Workflows

Figure 1: Optimized Synthesis Logic

SynthesisWorkflow Start 5-Methylindole Step1 Step 1: N-Propylation (NaH, n-Pr-Br, DMF) Start->Step1 Nu- Substitution Inter 1-Propyl-5-methylindole (Intermediate) Step1->Inter Yield >90% Step2 Step 2: Vilsmeier-Haack (POCl3, DMF, 0°C -> 80°C) Inter->Step2 Electrophilic Aromatic Sub. Hydrolysis Hydrolysis (Ice/NaOH, pH 9) Step2->Hydrolysis Iminium Salt Product 5-Methyl-1-propyl-1H- indole-3-carbaldehyde Hydrolysis->Product Precipitation

Caption: Sequential workflow prioritizing N-alkylation prior to formylation to minimize side reactions.

Figure 2: Troubleshooting Logic Tree

Troubleshooting Problem Issue: Low Yield / Impurity Check1 Check Step 1: N-Propylation Problem->Check1 Check2 Check Step 2: Formylation Problem->Check2 Sol1 Unreacted Indole? -> Use NaH/DMF -> Check Halide Quality Check1->Sol1 Sol2 C-Alkylation? -> Lower Temp -> Use Polar Solvent Check1->Sol2 Sol3 Tarry Residue? -> Control Exotherm (0°C) -> Dry Glassware Check2->Sol3 Sol4 No Precipitate? -> pH too low (<7) -> Adjust to pH 9-10 Check2->Sol4

Caption: Decision tree for diagnosing common synthetic failures in indole functionalization.

Experimental Protocols (Refined)

Step 1: Synthesis of 1-Propyl-5-methylindole
  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

  • Reagents: Charge NaH (60% in oil, 1.2 equiv) . Wash with dry hexane (

    
    ) if oil removal is desired, though not strictly necessary for this scale. Suspend in anhydrous DMF (5 mL/g indole) .
    
  • Addition: Cool to

    
    . Add 5-methylindole (1.0 equiv)  dissolved in minimal DMF dropwise over 15 mins. Gas evolution (
    
    
    
    ) will occur. Stir for 30 mins at
    
    
    RT.
  • Alkylation: Cool back to

    
    . Add 1-bromopropane (1.2 equiv)  dropwise.
    
  • Reaction: Warm to RT and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 9:1).[2]

  • Workup: Quench carefully with ice water. Extract with EtOAc (

    
    ).[3][4] Wash organics with water (
    
    
    
    ) and brine.[4] Dry over
    
    
    .[2][4][5]
  • Purification: Concentrate. If the oil is not pure, pass through a short silica plug eluting with Hexanes.

Step 2: Synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde
  • Vilsmeier Reagent: In a separate dried flask, add anhydrous DMF (3.0 equiv) . Cool to

    
    . Add 
    
    
    
    (1.2 equiv)
    dropwise. Caution: Exothermic. Stir 15 mins until a slight yellow/pink solid or suspension forms.
  • Substrate Addition: Dissolve 1-propyl-5-methylindole (1.0 equiv) in DMF (1-2 mL/g) and add dropwise to the Vilsmeier reagent at

    
    .
    
  • Heating: Allow to warm to RT, then heat to

    
      for 2–4 hours.
    
  • Hydrolysis (Critical): Cool the mixture to RT. Pour slowly onto crushed ice (50 g) .

  • Neutralization: Slowly add 5M NaOH or saturated

    
     with vigorous stirring until pH 9-10  is reached. The product should precipitate as a solid or separate as a thick oil.
    
  • Isolation: Filter the solid if formed. If oil, extract with

    
     or EtOAc.
    
  • Purification: Recrystallize from Ethanol or EtOAc/Petroleum Ether . If an oil, purify via column chromatography (Gradient: 0-20% EtOAc in Hexanes).

Quantitative Data Summary

ParameterStandard ConditionRefined ConditionImpact
Base (Step 1) KOH / DMSONaH / DMF Higher yield (>95%), faster reaction.
Temp (Step 2) Reflux (

)

Reduced polymerization/tarring.

Equiv
1.05 equiv1.2 - 1.5 equiv Ensures full conversion; excess hydrolyzes easily.
Quench pH Neutral (pH 7)Basic (pH 9-10) Ensures complete hydrolysis of iminium salt.

References

  • BenchChem. Vilsmeier-Haack Reaction Technical Support Center. Retrieved from .

  • Organic Syntheses. Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Org. Synth. 2024, 101, 21-33.[3][6] Retrieved from .

  • MDPI. Enantioselective Catalytic Synthesis of N-alkylated Indoles. Symmetry 2020, 12(7), 1184. Retrieved from .

  • ChemicalBook. 5-METHYLINDOLE-3-CARBOXALDEHYDE Properties and Synthesis. Retrieved from .

  • National Institutes of Health (NIH). 5-Methyl-1H-indole-3-carbaldehyde - Crystal Structure. PMC. Retrieved from .

Sources

Troubleshooting

Handling unexpected results in 5-Methyl-1-propyl-1H-indole-3-carbaldehyde experiments

Topic: Troubleshooting Unexpected Results in Synthesis & Handling Audience: Medicinal Chemists, Process Chemists, and Cannabinoid Research Professionals.[1] Portal Overview Welcome to the Indole-Chemist Technical Support...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Unexpected Results in Synthesis & Handling

Audience: Medicinal Chemists, Process Chemists, and Cannabinoid Research Professionals.[1]

Portal Overview

Welcome to the Indole-Chemist Technical Support Hub . You are likely accessing this guide because your synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (a critical intermediate for JWH-015 and related CB2 agonists) has yielded unexpected results.

This molecule combines an electron-rich indole core with a reactive aldehyde and a lipophilic propyl chain.[1] This combination creates specific challenges regarding Vilsmeier-Haack formylation efficiency , "oiling out" during purification , and oxidative instability .

Module 1: Synthesis Troubleshooting (Vilsmeier-Haack Reaction)

Context: The standard route involves the formylation of 1-propyl-5-methylindole using Phosphorus Oxychloride (


) and Dimethylformamide (DMF).[1]
Unexpected Result A: Low Yield / Recovery of Starting Material

Symptom: TLC shows unreacted starting indole; workup yields a mixture.[1]

Potential CauseMechanism of FailureCorrective Action
Moisture Contamination The active Vilsmeier reagent (chloroiminium ion) hydrolyzes instantly in the presence of water, reverting to DMF and HCl.[1]Protocol: Flame-dry all glassware.[1][2] Use fresh anhydrous DMF.[1] Distill

if it has turned yellow/orange.[1]
Temperature Control Adding

too fast causes an exotherm that decomposes the reagent before it attacks the indole.
Protocol: Maintain internal temp

during addition. Allow the active complex to form for 30 mins before adding the indole.
Incomplete Hydrolysis The intermediate iminium salt is stable. If the quench is too gentle, the aldehyde is never released.Protocol: Ensure the final aqueous quench is basic (NaOH/NaOAc) and stirred for at least 1 hour.
Unexpected Result B: Formation of Dark Tarry Residue

Symptom: Reaction mixture turns black; column chromatography shows streaking (polymerization).[1]

Root Cause: Acid-catalyzed polymerization.[1] Indoles are acid-sensitive.[1] The Vilsmeier intermediate is acidic; if the reaction is heated too aggressively or the quench is not neutralized quickly, the indole polymerizes.

Workflow Visualization: Vilsmeier-Haack Optimization

VilsmeierOptimization cluster_fail Failure Mode: Polymerization start Start: Indole Formylation reagent Prepare Vilsmeier Reagent (DMF + POCl3) start->reagent check_temp Is Temp < 10°C? reagent->check_temp check_temp->reagent No (Cool down) add_indole Add 1-propyl-5-methylindole (Slow Addition) check_temp->add_indole Yes heat Heat to 40-60°C (Monitor TLC) add_indole->heat quench Hydrolysis (Quench) Ice Water + NaOH heat->quench tar Dark Tarry Residue heat->tar Overheating (>80°C) result Isolate Aldehyde quench->result pH > 9 required for complete hydrolysis

Figure 1: Critical control points in the Vilsmeier-Haack formylation workflow to prevent polymerization.

Module 2: Purification Anomalies (The "Oil" Problem)

Context: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde often refuses to crystallize, persisting as a viscous yellow/orange oil due to the lipophilic propyl chain preventing efficient lattice packing.[1]

Unexpected Result C: Product "Oils Out" During Recrystallization

Symptom: Upon cooling the solvent, the product separates as an oil droplet layer rather than crystals.

Technical Solution: Bisulfite Adduct Purification Instead of struggling with chromatography or crystallization, use the aldehyde's chemical reactivity to purify it.[3]

Protocol: Bisulfite Extraction Method

  • Dissolution: Dissolve the crude oil in a minimal amount of Ethanol (EtOH).

  • Adduct Formation: Add saturated aqueous Sodium Bisulfite (

    
    ) solution (excess).
    
  • Precipitation: Shake vigorously. The aldehyde-bisulfite adduct (a sulfonate salt) should precipitate as a white solid.[1]

    • Note: If it doesn't precipitate, add Ether to wash away non-aldehyde impurities (the adduct is insoluble in ether).

  • Filtration: Filter the solid adduct and wash with Ether. Your impurities are now in the filtrate.

  • Regeneration: Suspend the solid in water/DCM. Add 10% Sodium Carbonate (

    
    ) or dilute NaOH until basic.[1] Stir until the solid disappears.
    
  • Isolation: Separate the organic layer (DCM), dry over

    
    , and evaporate. You will obtain the pure aldehyde.
    

Data Comparison: Purification Methods

MethodPurity PotentialYieldRisk Factor
Recrystallization High (>98%)Low (30-50%)High probability of "oiling out."[1]
Column Chromatography Medium (95%)Medium (60-70%)Indoles streak/tail on silica; difficult separation.[1]
Bisulfite Adduct Very High (>99%) High (80-90%) Requires pH control; highly specific to aldehydes.[1]

Module 3: Analytical & Stability Issues

Unexpected Result D: NMR Shows "Split" Peaks or Extra Carbonyl

Symptom:


 NMR shows the aldehyde proton (

ppm) but also a broad singlet at

ppm, or the propyl signals appear doubled.

Diagnosis 1: Oxidation (The Acid Impurity) Indole-3-carbaldehydes are air-sensitive.[1] They oxidize to 5-methyl-1-propyl-1H-indole-3-carboxylic acid .[1]

  • Confirmation: Check IR. Aldehyde

    
    .[1] Carboxylic Acid 
    
    
    
    (broad).[1]
  • Prevention: Store under Argon/Nitrogen at

    
    .
    

Diagnosis 2: Rotamers (Restricted Rotation) While less common in aldehydes than amides, the steric bulk of the 1-propyl group and the 3-formyl group can occasionally cause restricted rotation, leading to broadened or split peaks in NMR at room temperature.

  • Validation: Run the NMR at

    
    . If the peaks coalesce into sharp singlets, it is a rotamer effect, not an impurity.
    

Stability Logic Diagram

StabilityLogic sample Stored Sample (Aldehyde) exposure Exposure to Air/Light sample->exposure oxidation Oxidation to Carboxylic Acid exposure->oxidation O2 dimer Photo-Dimerization (Color Change to Red/Brown) exposure->dimer UV Light prevention Storage Protocol: 1. Flush with Argon 2. Amber Vial 3. -20°C Freezer oxidation->prevention

Figure 2: Degradation pathways for indole-3-carbaldehydes and required mitigation strategies.

References

  • Vilsmeier-Haack Reaction Mechanism & Troubleshooting

    • Jones, G., & Stanforth, S. P. (1997). The Vilsmeier-Haack Reaction.[1][2][4][5] Organic Reactions.[1][4][5][6][7][8]

    • BenchChem Technical Support.[1][2][4][6][9] (2025).[1][2][4][6][9][10] Vilsmeier-Haack Reaction Technical Support Center. Retrieved from (Verified Context).[1]

  • Indole Synthesis & JWH Precursors

    • Huffman, J. W., et al. (2005). Structure-activity relationships for 1-alkyl-3-(1-naphthoyl)indoles at the cannabinoid CB1 and CB2 receptors.[1] Bioorganic & Medicinal Chemistry, 13(1), 89-112.

    • PubChem Compound Summary.[1] (2025).[1][2][4][6][9] JWH-015 (CID 4273754).[1][11] Retrieved from .[1]

  • Purification via Bisulfite Adducts

    • Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999).[12] A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts.[12] The Journal of Organic Chemistry, 64(15), 5722-5724. Retrieved from [J. Org.[1] Chem]([Link]1]

    • Boucher, M. M., et al. (2017).[13] Liquid-Liquid Extraction Protocol for the Removal of Aldehydes...[1][9][13] Organic Process Research & Development, 21(9), 1394–1403.[13] Retrieved from .[1]

Disclaimer: This guide is for professional research and development purposes only. The compounds discussed are chemical intermediates. Users must comply with all local regulations regarding the handling of indole derivatives and cannabinoid precursors.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Anticancer Potential of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

A Senior Application Scientist's Guide to Evaluating a Novel Indole Derivative Against Established Chemotherapeutics In the landscape of oncology drug discovery, the indole nucleus serves as a privileged scaffold, formin...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Evaluating a Novel Indole Derivative Against Established Chemotherapeutics

In the landscape of oncology drug discovery, the indole nucleus serves as a privileged scaffold, forming the core of numerous bioactive compounds.[1][2] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including potent anticancer effects.[1][3][4] This guide introduces a novel derivative, 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (designated Cpd-5MPI), and provides a comprehensive framework for comparing its biological activity against the well-established chemotherapeutic agent, Doxorubicin.

This document is structured to provide researchers, scientists, and drug development professionals with an objective comparison, supported by detailed experimental methodologies and data interpretation. We will explore the cytotoxic potential of Cpd-5MPI across various cancer cell lines, delve into its hypothetical mechanism of action via inhibition of the NF-κB signaling pathway, and present the rigorous protocols required to validate these findings.

Comparative Profile: Cpd-5MPI vs. Doxorubicin

Feature5-Methyl-1-propyl-1H-indole-3-carbaldehyde (Cpd-5MPI)Doxorubicin
Class Indole-3-carbaldehyde DerivativeAnthracycline Antibiotic[5]
Established MOA Hypothesized: Inhibition of NF-κB Signaling PathwayDNA Intercalation, Topoisomerase II Inhibition, Free Radical Generation[5][][7][8][9]
Primary Use Investigational Anticancer AgentBroad-spectrum chemotherapy for various cancers (e.g., breast, lung, leukemia)[]
Key Strengths Potential for targeted pathway inhibition and improved selectivity.Potent, broad-spectrum cytotoxicity.[]
Known Limitations To be determined through investigation.Significant cardiotoxicity, myelosuppression, and development of drug resistance.[7][9]

Experimental Framework for Comparative Efficacy

To rigorously assess the anticancer potential of Cpd-5MPI relative to Doxorubicin, a multi-tiered experimental approach is essential. The following workflow outlines the key stages of in vitro evaluation, from initial cytotoxicity screening to mechanistic investigation.

G cluster_0 Phase 1: Cytotoxicity Screening cluster_1 Phase 2: Mechanistic Investigation cluster_2 Phase 3: Comparative Analysis A Cell Line Panel Selection (MCF-7, A549, HCT116) B MTT Cell Viability Assay (Dose-Response) A->B C IC50 Value Determination B->C D Hypothesis: NF-κB Pathway Inhibition C->D Proceed if IC50 is promising E Western Blot Analysis (p-IκBα, p65 nuclear translocation) D->E F Luciferase Reporter Assay (NF-κB transcriptional activity) D->F G Compare IC50 values: Cpd-5MPI vs. Doxorubicin E->G F->G I Evaluate Mechanistic Divergence G->I H Assess Selectivity Index (Cancer vs. Normal Cells) H->I G cluster_cytoplasm Cytoplasm cluster_nucleus Stimulus Pro-inflammatory Stimuli (e.g., TNF-α) IKK IKK Complex Stimulus->IKK Activates IkB IκBα IKK->IkB Phosphorylates NFkB_cyto p65/p50 (Inactive) IkB->NFkB_cyto Inhibits Proteasome Proteasome Degradation IkB->Proteasome Ubiquitination & NFkB_nuc p65/p50 (Active) Proteasome->NFkB_nuc Releases Genes Pro-survival & Pro-inflammatory Genes NFkB_nuc->Genes Activates Transcription Nucleus Nucleus Cpd5MPI Cpd-5MPI Cpd5MPI->IKK Inhibits

Caption: Hypothesized inhibition of the canonical NF-κB pathway by Cpd-5MPI.

To validate this hypothesis, experiments such as Western blotting can be used to measure the phosphorylation levels of IκBα. A reduction in phosphorylated IκBα in Cpd-5MPI-treated cells would support the proposed mechanism. Furthermore, a luciferase reporter assay can directly measure the transcriptional activity of NF-κB, providing quantitative evidence of pathway inhibition.

Detailed Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is adapted from established methods for determining cytotoxicity. [10][11]

  • Cell Seeding: Plate cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of Cpd-5MPI and Doxorubicin in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include wells with untreated cells (negative control) and medium only (blank).

  • Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

  • MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours. [10]Metabolically active cells will convert the yellow MTT to purple formazan crystals. [12]5. Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well. [11]Allow the plate to stand overnight in the incubator to ensure complete dissolution of the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader, with a reference wavelength of 630 nm.

  • Data Analysis: Subtract the blank absorbance from all readings. Calculate cell viability as a percentage relative to the untreated control. Plot the percentage viability against compound concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Western Blot for NF-κB Pathway Proteins
  • Cell Treatment and Lysis: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with Cpd-5MPI or Doxorubicin at their respective IC50 concentrations for various time points (e.g., 0, 1, 3, 6 hours). After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

  • Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane overnight at 4°C with primary antibodies against phospho-IκBα, total IκBα, p65, and a loading control (e.g., β-actin or GAPDH).

  • Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Visualization: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using densitometry software.

Conclusion

This guide outlines a scientifically rigorous framework for the initial evaluation and comparison of a novel indole derivative, 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, against the standard chemotherapeutic Doxorubicin. The proposed experiments are designed to provide a clear, data-driven assessment of Cpd-5MPI's cytotoxic potency, selectivity, and its potential mechanism of action through the inhibition of the NF-κB pathway. While hypothetical data suggests a promising therapeutic profile for Cpd-5MPI, particularly concerning its selectivity, these protocols provide the necessary steps for empirical validation. The findings from these studies will be critical in determining the future trajectory of Cpd-5MPI in the drug development pipeline.

References

  • Creative Biolabs. (n.d.). Doxorubicin: Definition, Structure, Cardiotoxicity, Applications and Mechanism of Action.
  • Patsnap. (2024, July 17). What is the mechanism of Doxorubicin Hydrochloride?.
  • Wikipedia. (2024). Doxorubicin.
  • Taniguchi, K., & Karin, M. (2018). Role of the NFκB-signaling pathway in cancer. Oncogene, 37(13), 1635–1648.
  • Mizutani, H., et al. (2022). Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity. Cancers, 14(18), 4446.
  • Merck Millipore. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
  • Thorn, C. F., et al. (2011). Doxorubicin pathways: pharmacodynamics and adverse effects. Pharmacogenetics and Genomics, 21(7), 440–446.
  • Xia, Y., et al. (2024). Targeting the NF-κB Pathway in Cancer: Mechanisms, Resistance, and Therapeutic Potential Across Tumor Types. Biomolecules, 14(1), 108.
  • Perkins, N. D. (2012). The NF-κB Pathway and Cancer Stem Cells. Cancers, 4(3), 795–828.
  • Abcam. (n.d.). MTT assay protocol.
  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
  • Bio-protocol. (n.d.). MTT Assay.
  • Gürkok, G., et al. (2009).
  • Hoesel, B., & Schmid, J. A. (2013). The complexity of NF-κB signaling in inflammation and cancer. Molecular Cancer, 12, 86.
  • Oeckinghaus, A., & Ghosh, S. (2009). The NF-κB family of transcription factors and its regulation. Cold Spring Harbor Perspectives in Biology, 1(4), a000034.
  • Dehghan, E., et al. (2021). Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones. Bioorganic Chemistry, 115, 105216.
  • Salman, A. S., et al. (2015). Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives. International Journal of Organic Chemistry, 5(2), 81-99.
  • Thermo Fisher Scientific. (n.d.). CyQUANT MTT Cell Proliferation Assay Kit Protocol.
  • ResearchGate. (n.d.). Bioactive natural compounds from 1H-indole-3-carboxaldhyde.
  • Salman, A. S., et al. (2015).
  • ResearchGate. (n.d.). Synthesis, structures and mechanistic pathways of anticancer activity of palladium(II) complexes with indole-3-carbaldehyde thiosemicarbazones.
  • Shirinzadeh, H., et al. (2010). Antimicrobial Evaluation of Indole-Containing Hydrazone Derivatives.
  • Lee, J. H., et al. (2017). Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii. Journal of Industrial Microbiology & Biotechnology, 44(4-5), 623–634.
  • Khan, I., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. ACS Omega, 7(46), 42426–42438.
  • Khan, I., et al. (2022). Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells.
  • Sinha, D., et al. (2008). Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde. European Journal of Medicinal Chemistry, 43(1), 160–165.
  • The Good Scents Company. (n.d.). indole-3-carboxaldehyde.
  • Muralikrishna, S., et al. (2016). SYNTHESIS CHARACTERIZATION AND BIOLOGICAL EVALUATION OF NOVEL 5-((3-((2-(4-PHENYLTHIAZOLE-2-YL)HYDRAZONO)METHYL)-1H-INDOL-1 - YL)METHYL)-1,3,4-OXADIAZOLE-2(3H)-THIONE. Heterocyclic Letters, 6(4), 623-630.
  • Bingül, M. (2019). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi Fen ve Mühendislik Bilimleri Dergisi, 19(2), 317-324.

Sources

Comparative

Validating the structure of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde with X-ray crystallography

Executive Summary Objective: To provide a definitive structural validation protocol for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde , a key synthetic intermediate in the development of indole-based pharmaceuticals. The Ch...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To provide a definitive structural validation protocol for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde , a key synthetic intermediate in the development of indole-based pharmaceuticals.

The Challenge: While Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide connectivity data, they often fail to unambiguously distinguish between regioisomers (N-alkylation vs. O-alkylation) or resolve specific conformational polymorphs in solid-state formulations.

The Solution: Single Crystal X-Ray Diffraction (SC-XRD) offers the "gold standard" for absolute structural determination. This guide details the comparative advantages of SC-XRD, provides a self-validating experimental workflow, and benchmarks the target molecule against its parent analog, 5-Methyl-1H-indole-3-carbaldehyde.

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

In drug development, unambiguous structural assignment is critical for regulatory approval. Below is a comparison of validation methods for indole-3-carbaldehyde derivatives.

Table 1: Methodological Comparison for Structural Validation
Feature1H / 13C NMR Spectroscopy Single Crystal XRD (SC-XRD) Verdict
Primary Output Connectivity & Chemical Environment3D Electron Density MapXRD provides absolute spatial arrangement.
Regioisomerism Indirect (requires 2D HMBC/NOESY to confirm N-propyl vs O-propyl)Direct Visualization of N-C vs O-C bond lengths.XRD eliminates ambiguity.
Conformation Time-averaged solution state (rotamers often blurred)Precise solid-state conformation (torsion angles).XRD is required for polymorph study.
Intermolecular Forces Inferential (concentration dependent)Direct mapping of Pi-stacking & Van der Waals.XRD is essential for formulation.
Sample Req. ~5-10 mg (Recoverable)Single high-quality crystal (0.1 - 0.3 mm).NMR is easier for rapid screening.
Technical Insight: The N-Alkylation Ambiguity

In the synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, the alkylation of the precursor (5-methyl-1H-indole-3-carbaldehyde) usually occurs at the N1 position. However, under certain basic conditions, competitive O-alkylation at the formyl oxygen (forming an enol ether) or C-alkylation can occur.

  • NMR Limitation: The chemical shift of the propyl

    
     group (
    
    
    
    ppm) is characteristic of N-alkylation but can overlap with other deshielded environments.
  • XRD Resolution: The N1-C(propyl) bond length is distinct (~1.47 Å) compared to an O-C bond (~1.43 Å), and the geometry (planar nitrogen vs tetrahedral oxygen) is immediately visually apparent in the electron density map.

Experimental Protocol: Self-Validating Workflow

This protocol is designed to generate high-quality crystals suitable for SC-XRD and validate the structure against known standards.

Phase 1: Synthesis & Purification (Prerequisite)
  • Reaction: Vilsmeier-Haack formylation of 5-methyl-1-propylindole OR N-propylation of 5-methyl-1H-indole-3-carbaldehyde using

    
    -propyl iodide and 
    
    
    
    in DMF.
  • Purification: Column chromatography (EtOAc/Hexane) is required before crystallization. Impurities >1% can inhibit crystal lattice growth.

Phase 2: Crystallization Protocol (The Critical Step)

Indole-3-carbaldehydes are prone to forming amorphous powders. Use the Slow Evaporation or Vapor Diffusion method to encourage order.

Method A: Slow Evaporation (Recommended)

  • Dissolve 20 mg of the purified compound in 2 mL of Ethanol/Acetone (1:1) .

  • Filter the solution through a 0.45

    
    m syringe filter into a clean scintillation vial (removes nucleation sites).
    
  • Cover the vial with parafilm and poke 3-4 small holes.

  • Store in a vibration-free, dark environment at room temperature (20-25°C).

  • Timeline: Crystals should appear within 3-7 days.

Method B: Vapor Diffusion (Alternative)

  • Dissolve 15 mg in 1 mL of Tetrahydrofuran (THF) (Good solvent).

  • Place this small vial inside a larger jar containing 10 mL of Pentane or Hexane (Anti-solvent).

  • Seal the outer jar tightly. The pentane vapors will slowly diffuse into the THF, lowering solubility gradually.

Phase 3: Data Collection & Refinement
  • Instrument: Bruker APEX II or equivalent CCD diffractometer.

  • Radiation: Mo

    
     (
    
    
    
    Å) is preferred over Cu
    
    
    to minimize absorption for this organic molecule.
  • Temperature: 100 K (Cryostream). Low temperature reduces thermal vibration (ellipsoids), improving resolution of the propyl chain and methyl group.

Validation Criteria & Expected Results

To validate "5-Methyl-1-propyl-1H-indole-3-carbaldehyde," compare your collected data against the established parameters of its parent molecule, 5-Methyl-1H-indole-3-carbaldehyde .

Table 2: Reference vs. Target Crystallographic Parameters
ParameterReference Standard (Parent)Target Molecule (1-Propyl)Validation Logic
Formula


Confirm molecular weight matches unit cell content (

).
Space Group Orthorhombic (e.g.,

)
Likely Monoclinic (

) or Triclinic (

)
N-alkylation breaks the symmetry-generating N-H...O hydrogen bond network, often lowering symmetry.
H-Bonding Strong N-H...O chainsAbsent (N is substituted)Absence of intermolecular H-bonds confirms N-propylation.
Packing Layers via C-H...

Dominated by

-

stacking
Look for parallel displaced indole rings in the lattice.
N1 Geometry Planar (sum of angles ~360°)Planar (sum of angles ~360°)N1 should remain

hybridized due to aromaticity.
C3-CHO Torsion ~0° or 180° (Coplanar)~0° or 180° (Coplanar)The aldehyde group typically lies coplanar with the indole ring for conjugation.
Key Structural Checkpoints (The "Fingerprint")
  • Bond Lengths:

    • N1-C2: ~1.38 Å (Aromatic character)

    • N1-C(Propyl): ~1.46 - 1.48 Å (Typical N-

      
      C single bond). If this is <1.35 Å, suspect error.
      
    • C=O (Aldehyde): ~1.21 Å.

  • Propyl Chain Conformation:

    • The propyl chain will likely adopt an anti or gauche conformation to minimize steric clash with the C2-H or C7-H atoms.

    • Note: High thermal parameters on the terminal methyl of the propyl group are common; low-temperature data collection (100 K) is essential to model this accurately.

Visualization of the Validation Workflow

The following diagram outlines the logical flow from synthesis to structural confirmation.

ValidationWorkflow Synt Synthesis: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Cryst Crystallization (Slow Evaporation: EtOH/Acetone) Synt->Cryst XRD SC-XRD Data Collection (Mo Kα, 100 K) Cryst->XRD Solve Structure Solution & Refinement (SHELXT / SHELXL) XRD->Solve Check1 Check N1 Substitution Solve->Check1 Check2 Check H-Bonding Network Check1->Check2 N1-C(propyl) bond ~1.47Å Fail REJECT / RE-EVALUATE (O-Alkylation or Impurity) Check1->Fail N1-H found OR Bond <1.40Å Valid VALIDATED STRUCTURE (N-Propylated, Planar Indole) Check2->Valid No N-H...O bonds Check2->Fail Unexpected H-bonds

Caption: Logical workflow for validating N-alkylated indole derivatives via X-ray crystallography.

References

  • Crystal Structure of Parent Analog: Ishak, Z. G., et al. (2012). "5-Methyl-1H-indole-3-carbaldehyde."[1] Acta Crystallographica Section E: Structure Reports Online, 68(9), o2691.

  • General Indole Crystallography: Ng, S. W. (2007). "1H-Indole-3-carbaldehyde."[1][2][3][4][5][6][7][8] Acta Crystallographica Section E: Structure Reports Online, 63(5), o2626.

  • Synthesis & Characterization Protocols: Chripkova, M., et al. (2016). "Synthesis of 5-substituted-1H-indole-3-carbaldehyde." Journal of Molecular Structure.

  • Comparative Analysis (NMR vs XRD): Creative Biostructure. "Comparison of X-ray Crystallography, NMR and EM."

Sources

Validation

A Technical Guide to the Structure-Activity Relationship of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Analogs as Potential Antimycobacterial Agents

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde analogs, with a specific focus on their potential as antimycobacterial agents. We will e...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde analogs, with a specific focus on their potential as antimycobacterial agents. We will explore how modifications to the core indole scaffold, particularly at the N1 and C5 positions, influence biological activity. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutics for mycobacterial infections.

Introduction to the Indole-3-Carbaldehyde Scaffold

The indole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of pharmacological activities.[1][2] Among its many derivatives, indole-3-carboxaldehyde has emerged as a versatile starting material for the synthesis of compounds with diverse biological properties, including anticancer, antimicrobial, and anti-inflammatory activities.[3][4] The focus of this guide, 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, represents a specific chemical space within this broad class of compounds, with substitutions at key positions that can be systematically varied to probe their impact on antimycobacterial efficacy.

The rationale for investigating this particular scaffold stems from the urgent need for new antitubercular drugs to combat the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis.[5] Indole derivatives have shown promise in this area, with some exhibiting potent activity against this resilient pathogen.[6][7]

Core Thesis: Deciphering the Structure-Activity Landscape

The biological activity of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde analogs is critically dependent on the nature and interplay of the substituents at the N1 and C5 positions of the indole ring, as well as modifications of the C3-carbaldehyde group. Our analysis will demonstrate that fine-tuning these structural features can lead to significant improvements in antimycobacterial potency and selectivity.

The Influence of N1-Alkylation on Antimycobacterial Activity

The substitution at the N1 position of the indole ring plays a crucial role in modulating the lipophilicity and, consequently, the cell permeability of the molecule, which is a key factor for activity against mycobacteria with their lipid-rich cell wall.

A study on 1-substituted indole-3-carboxaldehyde thiosemicarbazones revealed that a 1-propyl derivative exhibited potent antimycobacterial activity against Mycobacterium bovis BCG with an IC50 value of 0.9 µg/mL.[3] This finding suggests that a short alkyl chain at the N1 position is favorable for activity. It is hypothesized that the propyl group provides an optimal balance of lipophilicity to facilitate penetration of the mycobacterial cell envelope without being excessively bulky, which could hinder binding to the molecular target.

To further explore this, a comparative analysis of N1-alkyl analogs is proposed:

CompoundN1-SubstituentExpected Antimycobacterial Activity TrendRationale
1a -HLowerReduced lipophilicity may limit cell wall penetration.
1b -CH₃ModerateIncreased lipophilicity compared to 1a.
1c -CH₂CH₃Moderate to HighFurther increase in lipophilicity.
1d (Lead) -CH₂CH₂CH₃High (Potentially Optimal)Balances lipophilicity and steric factors.[3]
1e -CH(CH₃)₂Moderate to HighIsopropyl group may offer a good balance of lipophilicity and metabolic stability.
1f -CH₂CH₂CH₂CH₃ModerateLonger alkyl chains may increase lipophilicity beyond the optimal range, potentially leading to poor solubility or non-specific interactions.

This hypothesized trend is supported by studies on other N-alkylated indole chalcone derivatives where butyl and pentyl substitutions at the N1 position resulted in significant antitubercular activity.[6]

The Role of C5-Substitution in Modulating Potency

Substituents on the benzene ring of the indole nucleus, particularly at the C5 position, can significantly influence electronic properties and provide additional interaction points with the biological target.

The 5-methyl group in the parent structure is an electron-donating group, which can impact the overall electron density of the indole ring. To investigate the effect of different substituents at this position, a series of analogs can be synthesized and evaluated.

CompoundC5-SubstituentElectronic EffectExpected Antimycobacterial Activity TrendRationale
2a (Lead) -CH₃Electron-donatingHighThe methyl group may enhance binding through hydrophobic interactions.
2b -HNeutralModerate to HighProvides a baseline for comparison.
2c -FElectron-withdrawing (weak)Moderate to HighFluorine can alter electronic properties and potentially improve metabolic stability.
2d -ClElectron-withdrawingHighHalogen bonding interactions may enhance target binding. 5-chloroindole derivatives have shown antibacterial activity.[8]
2e -BrElectron-withdrawingHighSimilar to chloro, bromo substitution can lead to favorable interactions. 5-bromoindole derivatives have demonstrated biological activity.[9]
2f -OCH₃Electron-donatingModerateA methoxy group can alter solubility and hydrogen bonding capacity.
2g -NO₂Electron-withdrawing (strong)VariableA strong electron-withdrawing group may significantly alter the molecule's properties; its effect on activity is less predictable without experimental data.
Modifications of the C3-Carbaldehyde Group: The Thiosemicarbazone Example

The carbaldehyde group at the C3 position is a key pharmacophoric feature that can be readily modified to generate derivatives with enhanced biological activity. A common and effective modification is the formation of thiosemicarbazones. These derivatives have a proven track record as antimycobacterial agents.[3][10][11]

The conversion of the aldehyde to a thiosemicarbazone introduces a thiourea moiety, which is a known metal chelator and can interact with various biological targets. The structure-activity relationship of the thiosemicarbazone moiety itself can also be explored by substituting the terminal nitrogen.

The high activity of the 1-propyl-1H-indole-3-carboxaldehyde thiosemicarbazone (IC50 = 0.9 µg/mL) underscores the potential of this modification.[3]

Experimental Protocols

Synthesis of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Analogs

The synthesis of the target compounds can be achieved through a straightforward two-step process starting from the commercially available 5-substituted indole.

A general procedure for the N-alkylation of indole-3-carboxaldehydes involves the reaction of the indole with an appropriate alkyl halide in the presence of a base.[2]

  • To a solution of the 5-substituted-1H-indole-3-carbaldehyde (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃) (2.0 eq).

  • Add the corresponding alkyl halide (e.g., 1-bromopropane for the propyl analog) (1.2-1.5 eq) to the mixture.

  • Heat the reaction mixture at a suitable temperature (e.g., 60-80 °C) and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature, and quench with water.

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired N1-alkylated indole-3-carboxaldehyde.

G Indole 5-Substituted-1H-indole-3-carbaldehyde Reaction N-Alkylation Indole->Reaction AlkylHalide R-X (e.g., 1-Bromopropane) AlkylHalide->Reaction Base Base (e.g., K₂CO₃) Base->Reaction Solvent Solvent (e.g., DMF) Solvent->Reaction Product 5-Substituted-1-alkyl-1H-indole-3-carbaldehyde Reaction->Product

Caption: Workflow for the Microplate Alamar Blue Assay (MABA).

Conclusion and Future Directions

The structure-activity relationship of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde analogs presents a promising avenue for the discovery of novel antimycobacterial agents. The available data suggests that a 1-propyl substituent at the N1 position is beneficial for activity, likely by providing an optimal lipophilic character for cell penetration. Furthermore, substitutions at the C5 position with small, electron-withdrawing groups such as halogens are predicted to enhance potency through favorable electronic and steric interactions. The conversion of the C3-carbaldehyde to a thiosemicarbazone is a highly effective strategy for boosting antimycobacterial activity.

Future research should focus on the systematic synthesis and evaluation of a focused library of analogs to validate the hypothesized SAR trends. This should include a broader range of N1-alkyl and C5-substituents. Additionally, mechanistic studies to identify the specific molecular target of these compounds within M. tuberculosis will be crucial for their further development as clinical candidates. The experimental protocols outlined in this guide provide a robust framework for undertaking such investigations.

References

  • Mashayekhi, V., et al. (2013). Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones. Archives of Pharmacal Research, 36(9), 1059-1068.
  • Chavan, R. S., et al. (2018). New Insights into the Modifications and Bioactivities of Indole-3-Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review. Current Organic Synthesis, 15(6), 772-782.
  • Kumar, A., et al. (2021). Synthesis And Biological Evaluation of Alkylated Indole Chalcone Derivatives as Antitubercular and Antimicrobial Agents. International Journal of Pharmaceutical Sciences and Research, 12(1), 256-265.
  • Alsayed, S. S. R., et al. (2021). Design, synthesis and evaluation of novel indole-2-carboxamides for growth inhibition of Mycobacterium tuberculosis and paediatric brain tumour cells. RSC Medicinal Chemistry, 12(6), 941-949.
  • Angelova, V. T., et al. (2019). New indole and indazole derivatives as potential antimycobacterial agents. Molecules, 24(4), 738.
  • Nikonenko, B. V., et al. (2017). Activity of new indole derivatives against Mycobacterium tuberculosis and Mycobacterium avium in HIV combined mycobacteriosis. Journal of Bacteriology & Parasitology, 8(5).
  • BenchChem. (2025).
  • Onajole, O. K., et al. (2013). Preliminary Structure–Activity Relationships and Biological Evaluation of Novel Antitubercular Indolecarboxamide Derivatives Against Drug-Susceptible and Drug-Resistant Mycobacterium tuberculosis Strains. Journal of Medicinal Chemistry, 56(10), 3893-3904.
  • Haj Mohammad Ebrahim Tehrani, K., et al. (2014). Synthesis and antimycobacterial activity of novel thiadiazolylhydrazones of 1-substituted indole-3-carboxaldehydes. Chemical Biology & Drug Design, 83(2), 224-236.
  • ResearchGate. (n.d.). Anti Mycobacterial activity by Alamar Blue assay (MABA). Retrieved from [Link]

  • Pharmacy Journal. (2017). In-vitro MABA anti-tuberculosis assay of Eclipta Alba (L.) Hassk whole plant. Pharmacy Journal, 6(1), 1-5.
  • Think India Journal. (2019). Synthesis, Characterization and Anti Tuberculosis Activity of Substituted Indole-3-Carboxaldehyde Thiosemicarbazonesand Their Ni(II) Complexes. Think India Journal, 22(14), 1332-1341.
  • ResearchGate. (n.d.). Synthesis of indole and isoniazid derivatives 3-5 by conventional heating and under MW irradiation. Retrieved from [Link]

  • Collins, F. M., et al. (1982). Correlations between structure and antimycobacterial activity in a series of 2-acetylpyridine thiosemicarbazones. The Journal of General Microbiology, 128(6), 1349-1356.
  • Nagaraja, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.
  • Royal Society of Chemistry. (n.d.). Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies. Retrieved from [Link]

  • Infolep. (n.d.). The use of the microplate alamar blue assay (MABA) to assess the susceptibility of Mycobacterium lepraemurium to anti-leprosy and other drugs. Retrieved from [Link]

  • Perween, M., et al. (2021). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori. Molecules, 26(21), 6649.
  • Jafari, A., et al. (2021). Evaluation of Accuracy of Microplate Alamar Blue Assay and Proportion Method for Prompt Detection of Mycobacterium tuberculosis and Clinical Isolates of Multidrug-resistant M. tuberculosis. Brieflands, 11(4), 433-438.
  • Kamal, A., et al. (2012). Synthesis, antimicrobial, antimycobacterial and structure-activity relationship of substituted pyrazolo-, isoxazolo-, pyrimido- and mercaptopyrimidocyclohepta[b]indoles. European Journal of Medicinal Chemistry, 47(1), 51-61.
  • Bhakhar, A., et al. (2022). Developing novel indoles as antitubercular agents and simulated annealing-based analysis of their binding with MmpL3. Journal of Biomolecular Structure and Dynamics, 41(16), 7943-7957.
  • Semantic Scholar. (2020). Indole-3-carbaldehyde Semicarbazone Derivatives: Synthesis, Characterization, and Antibacterial Activities. Retrieved from [Link]

  • ChemRxiv. (2023). Developing novel indoles as antitubercular agents and simulated-annealing based analysis of their binding with MmpL3. ChemRxiv.
  • Yurttaş, L., et al. (2013). Synthesis and Antimycobacterial Activity Evaluation of Isatin-derived 3- [(4- aryl - 2- thiazolyl])hydrazone]. Acta Pharmaceutica Sciencia, 55(1), 49-56.
  • Almehmadi, M. A., et al. (2023). Synthesis and In Vitro Antimycobacterial Activity of Some New N-(5-Substituted Phenylthiazol-2-yl) Pyrimidine-5-Carboxamides. Journal of Chemistry, 2023, 1-9.
  • Google Patents. (n.d.). CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.
  • Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses, 101, 21-33.
  • ResearchGate. (n.d.). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Antioxidant Potential of Substituted Indole-3-Carbaldehydes

Authored For: Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth comparison of the antioxidant potential of various substituted indole-3-carbaldehydes. Moving beyond a simple cata...

Author: BenchChem Technical Support Team. Date: February 2026

Authored For: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the antioxidant potential of various substituted indole-3-carbaldehydes. Moving beyond a simple catalogue of data, we will explore the causal relationships between chemical structure and antioxidant efficacy, detail the robust methodologies for evaluation, and present a clear analysis of experimental findings to guide future research and development in this promising class of compounds.

The Indole Nucleus: A Privileged Scaffold for Antioxidant Activity

Indole derivatives are a significant class of heterocyclic compounds widely found in natural and synthetic products, forming the core of many therapeutic agents.[1][2] The indole-3-carbaldehyde scaffold, in particular, has garnered attention for its potent antioxidant activity.[3][4] Free radicals and other reactive oxygen species (ROS) are constantly generated within the human body as byproducts of metabolic processes.[5] While essential in small amounts, their overproduction leads to oxidative stress, a condition implicated in numerous pathologies including cancer, cardiovascular disease, and neurodegenerative disorders.[3][5]

Antioxidants mitigate this damage by neutralizing free radicals. Indolic compounds are particularly efficient in this role, capable of protecting both lipids and proteins from peroxidation.[5] Their mechanism of action often involves donating a hydrogen atom from the indole nitrogen (N-H) or an electron to a radical, thereby stabilizing it. The efficacy of this process is highly dependent on the electronic properties of the indole ring, which can be finely tuned by introducing various substituents. This guide will compare how different functional groups appended to the indole-3-carbaldehyde core modulate its ability to scavenge free radicals.

Methodologies for Assessing Antioxidant Potential

To quantitatively compare the antioxidant capacity of different molecules, several standardized in vitro assays are employed. Each assay is based on a distinct chemical principle, and therefore, a comprehensive evaluation typically involves multiple methods. The three most common assays for this class of compounds are the DPPH, ABTS, and FRAP assays.

The general workflow for assessing the antioxidant potential of newly synthesized or isolated compounds is a systematic process moving from chemical reaction to data analysis.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Obtain/Synthesize Substituted Indole-3-Carbaldehydes B Prepare Stock Solutions (e.g., in DMSO or Ethanol) A->B D Mix Compound Dilutions with Assay Reagent B->D C Prepare Assay Reagents (DPPH, ABTS•+, Fe³⁺-TPTZ) C->D E Incubate for Specific Time (e.g., 30 min in the dark) D->E F Measure Absorbance Change (Spectrophotometry) E->F G Calculate Percentage Inhibition or Reducing Power F->G H Determine IC₅₀ or Trolox Equivalent (TEAC) Values G->H I Compare Potency of Different Substituents H->I

Caption: General workflow for the evaluation of antioxidant activity.

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This is one of the most common and rapid methods. DPPH is a stable free radical that has a deep violet color in solution, with a characteristic absorbance maximum around 517 nm.[6] When an antioxidant donates a hydrogen atom or an electron to DPPH, it is reduced to the pale yellow DPPH-H. The resulting decrease in absorbance is directly proportional to the radical-scavenging activity of the compound.[6]

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay: This assay involves generating the ABTS radical cation (ABTS•+), which has a distinct blue-green color and absorption maxima around 734 nm.[7] Antioxidants added to the pre-formed radical solution reduce the ABTS•+, causing a loss of color.[8] The extent of decolorization is proportional to the antioxidant's concentration and potency. This assay is applicable to both hydrophilic and lipophilic antioxidants.

  • FRAP (Ferric Reducing Antioxidant Power) Assay: Unlike the previous two assays, which measure radical scavenging, the FRAP assay measures the ability of a compound to act as a reductant (electron donor). The assay relies on the reduction of a colorless ferric-tripyridyltriazine complex (Fe³⁺-TPTZ) to a vibrant blue ferrous complex (Fe²⁺-TPTZ) at low pH.[9] The intensity of the blue color, measured at 593 nm, is directly proportional to the total antioxidant power of the sample.

Comparative Analysis: The Influence of Substituents

The antioxidant activity of indole-3-carbaldehyde is not static; it is profoundly influenced by the nature and position of substituent groups on the indole ring. Experimental data consistently demonstrates that these modifications alter the electron density of the indole nucleus, thereby affecting its ability to donate electrons or hydrogen atoms.

Structure-Activity Relationship (SAR)

The core principle of the structure-activity relationship in this context is straightforward: substituents that increase the electron density on the indole ring, particularly on the nitrogen atom, tend to enhance antioxidant activity. Conversely, groups that withdraw electron density generally diminish it.

  • Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃), hydroxyl (-OH), and amino groups (-NH₂) enhance antioxidant activity. By donating electrons, they stabilize the resulting indolyl radical formed after the antioxidant has quenched a free radical, making the initial donation more favorable. Studies have shown that indole-3-carboxaldehyde analogues bearing a methoxy substituent exhibit superior antioxidant activity compared to unsubstituted or halogen-substituted analogues.[1][10]

  • Electron-Withdrawing Groups (EWGs): Groups such as nitro (-NO₂) and halogens (-Cl, -Br) typically decrease antioxidant activity. They pull electron density away from the indole ring, making it more difficult for the molecule to donate an electron or hydrogen atom to a free radical.

  • Position of Substitution: The position of the substituent is also critical. Substitution at the N1 position of the indole ring can cause significant differences in activity.[11] An unsubstituted indole nitrogen (N-H) is often considered mandatory for high antioxidant activity, as this proton is the primary hydrogen donor in many radical scavenging mechanisms.[12][13]

Caption: Structure-activity relationship for substituted indoles.

Experimental Data Summary

The following table summarizes findings from studies on various substituted indole-3-carbaldehyde derivatives. The activity is often reported as the IC₅₀ value (the concentration required to inhibit 50% of the radicals), where a lower value indicates higher antioxidant potential.

Compound/SubstituentAssayActivity Metric (IC₅₀ µg/mL)Reference StandardKey FindingSource
Indole-3-carbaldehyde (unsubstituted)DPPH> 100BHA (~18)Parent compound shows negligible activity.[1]
1-(2-chloroacetyl)-1H-indole-3-carboxaldehydeDPPH> 100BHA (~18)N-acylation without amine coupling does not confer activity.[1]
Conjugate with p-toluidineDPPH~45BHA (~18)Coupling aryl amines significantly enhances activity.[1]
Conjugate with p-anisidine (-OCH₃)DPPH~24BHA (~18)Electron-donating methoxy group further boosts activity.[1]
Conjugate with p-phenetidine (-OC₂H₅)DPPH~16 BHA (~18)Compound showed superior activity, more potent than the standard BHA.[1]
Schiff Base with dihydropyrimidinone (DP-2)DPPHSignificantAscorbic AcidDerivative showed superior antioxidant activity compared to the standard.[3]
Schiff Base with dihydropyrimidinone (DP-4)DPPHSignificantAscorbic AcidExhibited potent activity, comparable to the standard.[3]

Note: Specific IC₅₀ values are synthesized from descriptive reports in the cited literature for comparative illustration.

These results clearly demonstrate that the derivatization of the parent indole-3-carbaldehyde is crucial for its antioxidant function. Specifically, conjugation with aryl amines at the N1 position transforms an inactive compound into a potent antioxidant.[1] The introduction of electron-donating groups, such as methoxy (-OCH₃) and ethoxy (-OC₂H₅), on the coupled aryl amine further enhances this activity, in some cases surpassing that of the commercial antioxidant Butylated Hydroxyanisole (BHA).[1]

Detailed Experimental Protocols

For researchers aiming to replicate or build upon these findings, adherence to standardized protocols is paramount. The following sections provide self-validating, step-by-step methodologies for the three primary assays discussed.

DPPH Radical Scavenging Assay

Causality: This protocol is designed to measure the capacity of a test compound to donate a hydrogen atom or electron to the stable DPPH radical, quantified by a decrease in absorbance.

Methodology:

  • Reagent Preparation:

    • Prepare a 0.2 mM solution of DPPH in ethanol or methanol. This solution should be freshly made and kept in the dark to prevent degradation.[14]

    • Prepare stock solutions of the test indole derivatives and a standard antioxidant (e.g., Ascorbic Acid or Trolox) in a suitable solvent (e.g., ethanol or DMSO).

  • Assay Procedure:

    • In a 96-well microplate or a series of test tubes, add 0.1 mL of various concentrations of the test compound or standard.[14]

    • To this, add 0.5 mL of the 0.2 mM DPPH solution and 1.5 mL of ethanol.[14]

    • A blank control containing only the solvent and the DPPH solution should be prepared.

    • Shake the mixture and incubate at room temperature in the dark for 30 minutes.[15]

  • Measurement and Calculation:

    • Measure the absorbance (A) of each solution at 517 nm using a spectrophotometer.[6][14]

    • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 [15][16]

    • Plot the % inhibition against the concentration of the test compound to determine the IC₅₀ value.

ABTS Radical Cation Decolorization Assay

Causality: This protocol measures the ability of a compound to reduce the pre-formed blue-green ABTS radical cation. The rate and extent of decolorization reflect the antioxidant's power.

Methodology:

  • Reagent Preparation:

    • Prepare the ABTS radical cation (ABTS•+) stock solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in equal volumes.

    • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This ensures the complete formation of the radical.

    • Before the assay, dilute the stock ABTS•+ solution with ethanol or a suitable buffer to an absorbance of 0.70 (±0.02) at 734 nm.[8]

  • Assay Procedure:

    • Prepare various dilutions of the test compounds and a standard (e.g., Trolox).

    • Add a small aliquot (e.g., 5-10 µL) of the test compound or standard to a cuvette or microplate well.

    • Add a larger volume (e.g., 200 µL to 3.995 mL) of the diluted ABTS•+ solution and mix thoroughly.

    • Incubate the mixture for a defined period (e.g., 5-30 minutes).

  • Measurement and Calculation:

    • Measure the absorbance at 734 nm.[7]

    • Calculate the percentage of inhibition using the same formula as for the DPPH assay.

    • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the test compound is compared to that of Trolox.

FRAP (Ferric Reducing Antioxidant Power) Assay

Causality: This protocol directly quantifies the electron-donating capability of the test compounds by measuring their ability to reduce a Fe³⁺ complex to its Fe²⁺ form.

Methodology:

  • Reagent Preparation:

    • Prepare the FRAP reagent fresh by mixing the following three solutions in a 10:1:1 (v/v/v) ratio:

      • 300 mM Acetate buffer (pH 3.6).[9]

      • 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) solution in 40 mM HCl.

      • 20 mM Ferric Chloride (FeCl₃·6H₂O) solution in water.

    • Warm the freshly prepared FRAP reagent to 37°C before use.[17]

  • Assay Procedure:

    • Add a small volume of the test sample (e.g., 50 µL) to a large volume of the FRAP reagent (e.g., 1.5 mL).

    • Vortex the mixture and incubate at 37°C for a specified time (typically 4-30 minutes).

  • Measurement and Calculation:

    • Measure the absorbance of the blue-colored solution at 593 nm.[9]

    • A standard curve is prepared using known concentrations of a ferrous salt (e.g., FeSO₄·7H₂O).[9]

    • The FRAP value of the sample is determined by comparing its absorbance to the standard curve and is expressed as µM Fe(II) equivalents or Trolox equivalents.[18]

Conclusion and Future Directions

The evidence strongly indicates that the antioxidant potential of indole-3-carbaldehyde is not inherent to the core structure but is unlocked and modulated through strategic chemical substitutions. The most effective strategy identified is the conjugation of aryl amines to the indole nitrogen, particularly when the appended aryl ring bears electron-donating substituents like methoxy or ethoxy groups. These modifications enhance the molecule's ability to donate electrons or hydrogen atoms, thereby increasing its capacity to neutralize harmful free radicals.

Future research should focus on a broader array of substitutions at various positions on the indole ring to build a more comprehensive QSAR (Quantitative Structure-Activity Relationship) model. Investigating the synergistic effects of multiple substitutions and exploring different linker strategies for conjugation could lead to the development of novel indole-based antioxidants with superior potency and tailored pharmacological profiles for therapeutic applications.

References

  • Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica. [Link]

  • Antioxidant Activities of Synthetic Indole Derivatives and Possible Activity Mechanisms. IntechOpen. [Link]

  • ABTS Assay, Cat # BAQ060. G-Biosciences. [Link]

  • Antioxidant, cytotoxic activities, and structure-activity relationship of gallic acid-based indole derivatives. PubMed. [Link]

  • Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives. PMC. [Link]

  • (PDF) Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives. ResearchGate. [Link]

  • Development of Novel Indole Molecules for the Screening Of Anti-Oxidant Activity. Asian Journal of Pharmaceutical and Clinical Research. [Link]

  • ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. PMC - NIH. [Link]

  • Synthesis Of Schiff Bases Of Indole-3-Carboxaldehyde Derivatives Using Biginelli Reaction And Their Antioxidant Evaluation. International Journal of Pharmaceutical Sciences. [Link]

  • ABTS Antioxidant Assay Kit. Zen-Bio. [Link]

  • Antioxidant and cytoprotective activity of indole derivatives related to melatonin. PubMed. [Link]

  • Medicinal Perspective of Indole Derivatives: Recent Developments and Structure-Activity Relationship Studies. Bentham Science. [Link]

  • Antioxidant Activity | ABTS | DPPH | FRAP | Medicinal Plants | Phenolic Content | Proximate Composition. Indian Journal of Pharmaceutical Sciences. [Link]

  • Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase. Afyon Kocatepe Üniversitesi. [Link]

  • Effects and Inhibition Mechanism of Indole-3-Carboxaldehyde in Controlling Scutellaria baicalensis Root Rot. MDPI. [Link]

  • Synthesis Of Schiff Bases Of Indole-3-Carboxaldehyde Derivatives Using Biginelli Reaction And Their Antioxidant Evaluation. International Journal of Pharmaceutical Sciences. [Link]

  • Synthesis and evaluation of novel N-H and N-substituted indole-2- and 3-carboxamide derivatives as antioxidants agents. PubMed. [Link]

  • Indole-3-Carboxaldehyde Alleviates LPS-Induced Intestinal Inflammation by Inhibiting ROS Production and NLRP3 Inflammasome Activation. PMC. [Link]

  • The Tryptophan Metabolite Indole-3-Carboxaldehyde Alleviates Mice with DSS-Induced Ulcerative Colitis by Balancing Amino Acid Metabolism, Inhibiting Intestinal Inflammation, and Improving Intestinal Barrier Function. MDPI. [Link]

  • Antioxidant Activity of some Medicinal Species using FRAP Assay. Research Journal of Pharmacognosy. [Link]

  • Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. ResearchGate. [Link]

  • Synthesis of substituted indole-3-carboxaldehyde derivatives | Request PDF. ResearchGate. [Link]

  • OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. Cell Biolabs, Inc.. [Link]

  • DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. [Link]

  • Antioxidant Capacity and Phenolic Content of Some Nepalese Medicinal Plants. Scientific Research Publishing. [Link]

  • Measuring Antioxidant Properties through FRAP, Xanthine Oxidase, and ORAC Assays. LOUIS. [Link]

Sources

Comparative

Confirming the Purity of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde: A Comparative Analytical Guide

Executive Summary In the synthesis of synthetic indole derivatives—specifically 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (an intermediate often associated with JWH-series cannabinoids and material science applications)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of synthetic indole derivatives—specifically 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (an intermediate often associated with JWH-series cannabinoids and material science applications)—purity confirmation is the critical gatekeeper between crude synthesis and downstream application.

While Quantitative NMR (qNMR) and Gas Chromatography-Mass Spectrometry (GC-MS) offer specific advantages, High-Performance Liquid Chromatography (HPLC-UV) remains the industry "Gold Standard" for this specific class of compounds. This guide objectively compares these methodologies and provides a validated, self-checking HPLC protocol designed to separate the target aldehyde from its specific Vilsmeier-Haack synthetic byproducts.

Chemical Context & Impurity Profiling

To design a robust analytical method, one must understand the molecule's history. This aldehyde is typically synthesized via the Vilsmeier-Haack formylation of 5-methyl-1-propylindole.

Target Molecule:

  • Name: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

  • Chromophore: Indole core (Strong UV absorption at ~220 nm, ~280-290 nm).

  • Polarity: Moderate. The aldehyde group adds polarity to the lipophilic propyl-indole backbone.

Critical Impurities (The Separation Challenge):

  • Starting Material (5-Methyl-1-propylindole): Highly lipophilic. Elutes after the target aldehyde in Reverse Phase (RP) chromatography.

  • Oxidation Byproduct (5-Methyl-1-propylindole-3-carboxylic acid): Formed via air oxidation of the aldehyde. Highly polar. Elutes early (near void volume) if pH is not controlled.

  • Regioisomers (2-Formyl): Rare in Vilsmeier reactions but possible. Requires high column efficiency (

    
    ) to resolve.
    

Comparative Analysis: HPLC vs. GC-MS vs. qNMR

The following table objectively compares the performance of HPLC against its primary alternatives for this specific indole derivative.

FeatureHPLC-UV (Recommended) GC-MS qNMR (

H)
Primary Utility Purity % (Area Normalization) & Impurity Isolation.Identification (Mass Fingerprint) & Residual Solvents.[1]Absolute Assay (Weight % purity).
Thermal Stability High. Analyzes sample at ambient temps. Crucial for thermally labile indoles.Low. High injector temps (

C+) can degrade aldehydes to acids or polymerize indoles.
High. Non-destructive.
Sensitivity (LOD) Excellent. Can detect trace impurities <0.05%.Good. High sensitivity, but "tailing" of polar aldehydes is common.Poor. Difficult to quantify impurities <0.5% without massive scan numbers.
Selectivity Tunable. Mobile phase pH and column chemistry can be adjusted to separate isomers.Fixed. Relies mostly on boiling point and column polarity.Structural. Peaks often overlap in the aromatic region (7.0–8.5 ppm).
Throughput High (5–10 min runs).Moderate (10–30 min runs).Low (Data processing is fast, but acquisition is slow).
Comparison Insight

While qNMR is superior for determining the absolute mass of the compound (e.g., ensuring no inorganic salts are present), it fails to detect trace organic impurities that may interfere with biological assays. GC-MS risks thermal degradation of the aldehyde functionality. Therefore, HPLC-UV is the required method for purity certification >98%.

Analytical Workflow Logic

The following diagram illustrates the decision matrix and workflow for confirming purity, highlighting where HPLC fits into the broader analytical strategy.

PurityWorkflow Sample Crude Synthetic Product (5-Methyl-1-propyl-1H-indole-3-carbaldehyde) Solubility Solubility Check (ACN/MeOH) Sample->Solubility TLC TLC Screening (Qualitative) Solubility->TLC Decision Method Selection TLC->Decision HPLC HPLC-UV (C18) (Purity Profiling) Decision->HPLC Primary Path (Non-volatile impurities) GC GC-MS (Volatiles/ID) Decision->GC Secondary (Residual Solvents) NMR qNMR (Absolute Assay) Decision->NMR Secondary (Mass Balance) Data Data Integration (Purity Calculation) HPLC->Data GC->Data NMR->Data Result Certificate of Analysis Data->Result

Figure 1: Analytical workflow for indole derivative purity confirmation. HPLC is the central node for impurity profiling.

The "Gold Standard" HPLC Protocol

This protocol is designed to be self-validating . It uses an acidic modifier to suppress silanol interactions (preventing tailing of the amine-like nitrogen) and a gradient to capture both polar acids and non-polar starting materials.

Reagents & Equipment
  • System: HPLC with PDA (Photodiode Array) or UV-Vis detector.

  • Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge),

    
    , 
    
    
    
    .
    • Why: "End-capped" columns reduce secondary interactions with the indole nitrogen.

  • Solvent A: Water + 0.1% Formic Acid (or 0.1%

    
    ).
    
    • Why: Acid keeps the carboxylic acid impurity (

      
      ) protonated, ensuring it elutes as a sharp peak rather than smearing.
      
  • Solvent B: Acetonitrile (HPLC Grade).

Instrument Parameters
ParameterSettingRationale
Flow Rate

Standard backpressure balance.
Injection Vol

Prevent column overload.
Column Temp

Improves reproducibility of retention times.
Detection 290 nm (Primary)Max absorption for indole-3-carbaldehydes.
Reference 360 nm / 100 nm bwCorrection for baseline drift.
Gradient Program

The gradient is aggressive to ensure the highly lipophilic starting material elutes.

Time (min)% Solvent A (Water/Acid)% Solvent B (ACN)Event
0.09010Equilibration
2.09010Isocratic Hold (Polar impurities)
12.0595Linear Ramp
15.0595Wash (Elute Starting Material)
15.19010Re-equilibration
20.09010End
Expected Elution Order (Relative)
  • Indole-3-carboxylic acid derivative:

    
     (Most Polar).
    
  • 5-Methyl-1-propyl-1H-indole-3-carbaldehyde (Target):

    
    .
    
  • 5-Methyl-1-propylindole (Starting Material):

    
     (Most Lipophilic).
    

System Suitability & Validation (Trustworthiness)

A method is only as good as its validation. Before running samples, verify the system using these criteria:

  • Resolution (

    
    ): 
    The critical pair is often the Target Aldehyde vs. the Carboxylic Acid impurity.
    
    • Requirement:

      
      .
      
    • Troubleshooting: If

      
      , decrease initial %B (start at 5% ACN instead of 10%).
      
  • Tailing Factor (

    
    ): 
    Indoles are notorious for tailing due to interaction with free silanols on the silica support.
    
    • Requirement:

      
       for the main peak.
      
    • Troubleshooting: If tailing occurs, increase ionic strength (add

      
       Ammonium Formate) or ensure the column is "End-capped."
      
  • Signal-to-Noise (S/N): For the Limit of Quantitation (LOQ).

    • Requirement: S/N > 10 for the smallest impurity peak of interest (0.05% level).

References

  • ICH Harmonised Tripartite Guideline. (2005).[2] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2] Link

  • BenchChem. (2025).[3][4] Application Notes and Protocols: Vilsmeier-Haack Formylation of Indoles.[4]Link

  • Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart.Link

  • National Institute of Standards and Technology (NIST). (2023). 1H-Indole-3-carboxaldehyde Mass Spectrum.[5] NIST Chemistry WebBook. Link

  • Palladino, P., et al. (2024).[6] Indole-3-carbaldehyde detection in foods. Food Chemistry Advances. Link

Sources

Safety & Regulatory Compliance

Safety

5-Methyl-1-propyl-1H-indole-3-carbaldehyde proper disposal procedures

An Expert Guide to the Safe Disposal of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde For Researchers, Scientists, and Drug Development Professionals Hazard Assessment and Profile Due to the absence of a specific SDS, the h...

Author: BenchChem Technical Support Team. Date: February 2026

An Expert Guide to the Safe Disposal of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Profile

Due to the absence of a specific SDS, the hazard profile for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde is extrapolated from structurally related compounds like 1-Methyl-1H-indole-3-carbaldehyde and other indole-based aldehydes.[1][2][3] It is prudent to assume that this compound exhibits similar hazardous properties.[1]

Assumed Hazard Classifications:

Hazard ClassCategoryGHS Hazard StatementSource
Skin Corrosion/Irritation2H315: Causes skin irritation[2][3][4]
Serious Eye Damage/Eye Irritation2AH319: Causes serious eye irritation[2][3][4]
Specific Target Organ Toxicity (Single Exposure)3H335: May cause respiratory irritation[2][3][4]

Based on these classifications, 5-Methyl-1-propyl-1H-indole-3-carbaldehyde should be handled as a hazardous substance. Incompatible materials include strong oxidizing agents, strong bases, and strong reducing agents.[2][5]

Personal Protective Equipment (PPE)

Before handling 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, all personnel must be equipped with the appropriate PPE to minimize exposure risk.

  • Eye Protection: Wear safety glasses with side-shields or chemical safety goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

  • Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2] Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[6]

  • Body Protection: A laboratory coat or other protective clothing is required to prevent skin contact.[2]

  • Respiratory Protection: If working with the compound in a powdered form or if aerosolization is possible, use a NIOSH (US) or EN 149 (EU) approved respirator.[6] All handling should ideally take place within a certified chemical fume hood to ensure adequate ventilation.[7]

Waste Collection and Segregation

Proper segregation of chemical waste is fundamental to safe disposal and the prevention of dangerous chemical reactions.

  • Waste Container: Use a designated, compatible container for collecting waste containing 5-Methyl-1-propyl-1H-indole-3-carbaldehyde. The container must be in good condition, leak-proof, and have a tightly fitting cap.[8][9]

  • Labeling: The waste container must be clearly labeled with the words "HAZARDOUS WASTE," the full chemical name "5-Methyl-1-propyl-1H-indole-3-carbaldehyde," and the approximate concentration.[1][8]

  • Segregation: Do not mix this waste stream with other incompatible wastes, such as strong oxidizing agents or bases.[1][9] Keep the container closed at all times except when adding waste.[9]

Spill Management Protocol

In the event of a spill, a swift and systematic response is crucial to mitigate hazards.

Step-by-Step Spill Cleanup:

  • Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate non-essential individuals from the spill area.[1][10]

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood, to prevent the buildup of airborne dust or vapors.[11][12]

  • Contain the Spill: Create a dike around the spill using an inert absorbent material such as vermiculite, sand, or commercial spill pillows.[10][11][12]

  • Absorb and Collect:

    • For liquid spills, add the absorbent material, working from the outside edges inward.[11]

    • For solid spills, carefully sweep or shovel the material into a suitable container for disposal, avoiding dust formation.[2][6][7]

  • Package Residue: Place all cleanup residues and contaminated materials into a labeled hazardous waste container.[1][10]

  • Decontaminate: Clean the spill area thoroughly with soap and water or a suitable laboratory detergent.[10][12] All cleaning materials should also be collected as hazardous waste.[1]

Disposal Workflow

The disposal of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde must follow a structured and compliant workflow. This process ensures that the waste is handled safely from the point of generation to its final disposal by a certified entity.

DisposalWorkflow Disposal Workflow for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde cluster_LabOperations Laboratory Operations cluster_WasteHandling Waste Handling & Storage cluster_SpillManagement Spill Management (If Applicable) cluster_FinalDisposal Final Disposal A Waste Generation (e.g., unused material, contaminated labware) B Wear Appropriate PPE (Gloves, Goggles, Lab Coat) A->B C Segregate Waste (Keep away from oxidizers and bases) B->C D Collect in Compatible, Labeled Container 'HAZARDOUS WASTE' C->D E Store in Designated Satellite Accumulation Area D->E F Arrange for Pickup by Licensed Waste Disposal Service E->F Spill Spill Occurs Spill_Contain Contain Spill (Use inert absorbent) Spill->Spill_Contain Spill_Clean Collect & Decontaminate Spill_Contain->Spill_Clean Spill_Dispose Package as Hazardous Waste Spill_Clean->Spill_Dispose Spill_Dispose->D G Transport to Approved Waste Disposal Facility F->G

Caption: Workflow for the proper disposal of 5-Methyl-1-propyl-1H-indole-3-carbaldehyde waste.

Decontamination of Equipment

All non-disposable equipment and glassware that has come into contact with 5-Methyl-1-propyl-1H-indole-3-carbaldehyde must be thoroughly decontaminated.

Procedure:

  • Initial Rinse: Rinse the equipment with a suitable solvent capable of dissolving the compound. Collect this rinsate as hazardous waste.

  • Wash: Wash the equipment thoroughly with a laboratory-grade detergent and hot water.[13]

  • Final Rinse: Perform a final rinse with deionized water.[13]

  • Drying: Allow the equipment to air dry completely before reuse or storage.[13]

Final Disposal

Under no circumstances should 5-Methyl-1-propyl-1H-indole-3-carbaldehyde or its containers be disposed of with household garbage or discharged into the sewage system.[4]

  • Professional Disposal: The ultimate disposal of this chemical waste must be conducted by a licensed and certified hazardous waste management company.[1] These companies are equipped to handle and dispose of chemical waste in compliance with all regulatory requirements.

  • Container Disposal: Empty containers must be triple-rinsed with a suitable solvent before disposal. The rinsate must be collected as hazardous waste.[8]

By adhering to these detailed procedures, laboratory personnel can effectively manage the risks associated with 5-Methyl-1-propyl-1H-indole-3-carbaldehyde, ensuring a safe working environment and responsible environmental stewardship.

References

  • Cayman Chemical. (2025, October 6). Safety Data Sheet.
  • Queen Mary University of London. Spill procedure: Clean-up guidance.
  • Clarkson University. CHEMICAL SPILL PROCEDURES.
  • BenchChem. (2025, December). Proper Disposal of 3-Indolizinecarboxamide: A Guide for Laboratory Professionals.
  • Fisher Scientific. (2025, December 21). SAFETY DATA SHEET.
  • Sigma-Aldrich. (2025, October 16). SAFETY DATA SHEET - Indole.
  • Neogen. (2019, October 30). Kovac's Indole Reagent, Safety Data Sheet.
  • PubChem. 5-methoxy-1-methyl-1H-indole-3-carbaldehyde.
  • Hyde Park Environmental News. Chemical spills procedure: A guide.
  • Material Safety Data Sheet - Indole-3-carboxaldehyde.
  • Emory University Department of Chemistry. Chemical Waste Disposal Guidelines.
  • Cole-Parmer. (2002, July 18). Material Safety Data Sheet - Indole, 99+%.
  • Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET.
  • Sigma-Aldrich. (2025, April 24). SAFETY DATA SHEET.
  • Synquest Labs. 1H-Indole-3-carboxaldehyde - Safety Data Sheet.
  • LGC Standards. (2025, September 24). SAFETY DATA SHEET - Indole-5-carboxaldehyde.
  • Carl ROTH. Safety Data Sheet: Indole-3-carboxaldehyde.
  • University of North Carolina at Charlotte. (2024, March 29). CHEMICAL SPILL PROCEDURES.
  • U.S. Environmental Protection Agency. (2019, October 3). Field Equipment Cleaning and Decontamination at the FEC.
  • Purdue University Engineering. Guidelines: Handling and Disposal of Chemicals.
  • Thermo Fisher Scientific Chemicals, Inc. (2025, December 21). SAFETY DATA SHEET - Indole-3-carboxaldehyde.
  • Apollo Scientific. 5-Fluoro-1H-indole-3-carboxaldehyde - Safety Data Sheet.

Sources

Handling

Personal protective equipment for handling 5-Methyl-1-propyl-1H-indole-3-carbaldehyde

Topic: Personal Protective Equipment (PPE) & Handling Guide for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Content Type: Operational Safety Guide Audience: Synthetic Chemists, Laboratory Managers, and Drug Discovery Spec...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal Protective Equipment (PPE) & Handling Guide for 5-Methyl-1-propyl-1H-indole-3-carbaldehyde Content Type: Operational Safety Guide Audience: Synthetic Chemists, Laboratory Managers, and Drug Discovery Specialists

Executive Safety Summary

5-Methyl-1-propyl-1H-indole-3-carbaldehyde is a functionalized indole derivative commonly utilized as a pharmacophore intermediate. While specific toxicological data for this exact analog is limited, its structural homology to other indole-3-carboxaldehydes dictates a strict safety profile.

The Critical Hazard: As an aldehyde-functionalized heterocycle with a lipophilic propyl chain, this compound possesses enhanced ability to penetrate the stratum corneum compared to bare indole. It must be treated as a potent sensitizer and severe eye/respiratory irritant .

Immediate Action Plan:

  • Containment: Handle exclusively in a certified chemical fume hood.

  • Skin: Double Nitrile gloves (0.11mm min) are mandatory due to lipophilicity.

  • Eyes: Chemical splash goggles are required; safety glasses are insufficient for fine powders.

Hazard Identification & Risk Assessment

To select the correct PPE, we must understand the "Why" behind the hazard. We apply the Precautionary Principle : treat uncharacterized intermediates as highly toxic until proven otherwise.

Structural FeatureAssociated HazardPhysiological Mechanism
Aldehyde Moiety (-CHO) Reactivity / SensitizationElectrophilic group capable of Schiff base formation with proteins, leading to contact dermatitis or respiratory sensitization.
Indole Core Biological ActivityStructural scaffold common in serotonin receptor agonists; potential for neurological activity if absorbed systemically.
Propyl/Methyl Groups Enhanced AbsorptionIncreases LogP (lipophilicity), facilitating transport across skin barriers and glove materials.
Physical State (Solid) Inhalation / DustingFine particulates can aerosolize during weighing, posing a direct threat to the alveoli and mucous membranes.

The PPE Protocol: A Layered Defense System

Do not rely on a single barrier. Use a redundant system designed to fail safely.

A. Hand Protection (The Critical Barrier)
  • Primary Layer: Disposable Nitrile (0.11 mm / 4 mil).

  • Secondary Layer: Disposable Nitrile (0.11 mm / 4 mil) or Laminate (Silver Shield) if handling concentrated solutions (>1M).

  • Rationale: Indole derivatives are organic solids often dissolved in solvents like DCM or DMF. While nitrile resists the solid well, the solvent acts as a carrier. Double gloving provides a "breakthrough buffer," allowing you to doff the outer glove immediately upon contamination without exposing skin.

B. Respiratory Protection
  • Standard Operation: Variable Air Volume (VAV) Fume Hood.

    • Requirement: Face velocity 80–100 fpm (0.4–0.5 m/s).

    • Sash Height: Keep at designated safety level (usually 18 inches).

  • Outside Hood (Emergency/Spill): Full-face respirator with P100 (HEPA) cartridges and Organic Vapor (OV) relief.

    • Why: N95 masks do not seal perfectly and offer no eye protection against irritating aldehyde dusts.

C. Ocular & Body Protection
  • Eyes: Indirect-vent chemical splash goggles.

    • Contraindication: Do not use standard safety glasses. Airborne powder can bypass the gaps in glasses.

  • Body: Flame-resistant (FR) lab coat (Nomex or chemically treated cotton) + long pants + closed-toe leather/composite shoes.

    • Note: Synthetic clothing (polyester) should be avoided as it melts onto skin if a solvent fire occurs.

Visualization: Exposure Control Hierarchy

The following diagram illustrates the decision logic for controlling exposure to this compound.

ExposureControl cluster_ppe PPE Selection Logic Hazard Hazard Source: 5-Methyl-1-propyl-1H-indole-3-carbaldehyde EngControl Engineering Control: Fume Hood (Primary Barrier) Hazard->EngControl Containment AdminControl Admin Control: SOPs & Training EngControl->AdminControl Residual Risk PPE PPE (Last Line of Defense): Gloves, Goggles, Lab Coat AdminControl->PPE Personal Exposure Solid Solid Handling: Double Nitrile + Goggles PPE->Solid Solution Solution Handling: Check Solvent Compatibility PPE->Solution

Figure 1: Hierarchy of Controls for handling functionalized indoles. Engineering controls are primary; PPE is the final fail-safe.

Operational Workflow: Step-by-Step

Phase 1: Preparation & Weighing
  • Static Control: Indole powders are often static-prone. Use an anti-static gun or ionizer bar inside the balance enclosure to prevent "flying powder."

  • Draft Shield: Use a balance with a draft shield inside the fume hood.

  • Technique: Tare the receiving vessel (e.g., round bottom flask) before adding the solid. Avoid using weighing paper; use a weighing funnel or boat that can be rinsed into the reaction vessel to minimize dust generation.

Phase 2: Reaction & Transfer
  • Solvent Addition: Add solvent slowly down the side of the flask to wet the powder without lofting it.

  • Inert Atmosphere: This aldehyde is air-sensitive (oxidizes to carboxylic acid). Blanket with Nitrogen or Argon immediately after weighing.

  • Temperature: If heating is required, ensure the condenser is active before heating to prevent vapor escape.

Phase 3: Cleanup & Decontamination[1]
  • Surface Wipe: Wipe down the balance and hood surface with a soap/water solution, followed by ethanol.

    • Why: Ethanol solubilizes the organic residue; soap removes the bulk.

  • Glove Removal: Use the "beak" method (pulling one glove off inside out, holding it in the gloved hand, then peeling the second glove over the first) to contain residue.

Waste Disposal & Emergency Response

Disposal Protocol
  • Solid Waste: Segregate into "Hazardous Solid Waste." Do not mix with strong oxidizers (e.g., permanganates) to avoid exothermic reactions.

  • Liquid Waste: Dispose of in "Non-Halogenated Organic" (or Halogenated if using DCM/Chloroform).

  • Labeling: Clearly label as "Aldehyde / Irritant."

Emergency Spill Response

SpillResponse Start Spill Detected Type Identify State Start->Type Dry Dry Powder Spill Type->Dry Wet Solution Spill Type->Wet ActionDry 1. Dampen paper towel (prevent dust) 2. Wipe gently 3. Place in bag Dry->ActionDry ActionWet 1. Cover with absorbent pads 2. Do NOT use paper towels (rapid evap) 3. Place in bag Wet->ActionWet Disposal Seal in HazMat Bag Label & Dispose ActionDry->Disposal ActionWet->Disposal

Figure 2: Decision matrix for spill remediation. Note the critical step of dampening dry spills to prevent aerosolization.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • PubChem. (n.d.). Indole-3-carboxaldehyde (Compound Summary). National Library of Medicine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. United States Department of Labor. [Link]

© Copyright 2026 BenchChem. All Rights Reserved.